Z-Tyr-OtBu.H2O

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermal Stability and Optimal Storage of Z-Tyr-OtBu.H2O

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-α-Carbobenzyloxy-O-tert-butyl-L-tyrosine tert-butyl ester monohydrate, commonly abbreviated as Z-Tyr-OtBu.H2O, is a pivotal protected amino acid derivative in the field of peptide synthesis. Its trifunctional protecting group strategy—employing the benzyloxycarbonyl (Z) group for the amine, a tert-butyl (tBu) ether for the phenolic side chain, and a tert-butyl (OtBu) ester for the C-terminus—offers a robust framework for the controlled assembly of complex peptide sequences. The integrity of this molecule is paramount, as any degradation can introduce impurities that compromise the yield, purity, and biological activity of the final peptide therapeutic. This guide provides a comprehensive analysis of the thermal stability and optimal storage conditions for Z-Tyr-OtBu.H2O, grounded in an understanding of its chemical liabilities and supported by established analytical methodologies.

Physicochemical Properties of Z-Tyr-OtBu.H2O

A foundational understanding of the physicochemical properties of Z-Tyr-OtBu.H2O is essential for its proper handling and use.

Property	Value
Synonyms	N-Carbobenzyloxy-L-tyrosine tert-butyl ester monohydrate, Cbz-Tyr-OtBu.H2O[1]
CAS Number	16881-33-7[2]
Molecular Formula	C21H25NO5.H2O
Molecular Weight	389.44 g/mol
Appearance	White to off-white solid[2]

Core Stability Analysis: A Multifaceted Perspective

The stability of Z-Tyr-OtBu.H2O is not governed by a single factor but is rather a complex interplay of its inherent chemical structure, the presence of a water molecule in its crystalline lattice, and its susceptibility to various environmental stressors.

Thermal Stability Profile

For Z-Tyr-OtBu.H2O, thermal degradation at elevated temperatures is expected to proceed via the fragmentation of its protecting groups. The tert-butyl groups, in particular, can be expected to be thermally labile, potentially leading to the formation of isobutylene gas. The benzyloxycarbonyl group may also undergo thermal cleavage. It is reasonable to hypothesize that the onset of significant thermal decomposition will occur at a temperature lower than that of the unprotected tyrosine core due to the lower bond energies associated with the protecting groups. For a related compound, Fmoc-Tyr(tBu)-OH, a melting point with decomposition is noted around 150-156 °C[3], suggesting that significant thermal instability for protected amino acids can occur at moderately elevated temperatures.

Key Degradation Pathways

The chemical stability of Z-Tyr-OtBu.H2O is intrinsically linked to the lability of its three protecting groups. Understanding these vulnerabilities is critical for preventing the formation of impurities.

• Acid-Catalyzed Hydrolysis: The tert-butyl ether and tert-butyl ester are highly susceptible to cleavage under acidic conditions. This proceeds via a mechanism involving the formation of a stable tert-butyl cation. Strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) will readily cleave both of these groups. The Z-group is generally more stable to acidic conditions but can be cleaved by harsh reagents like hydrogen bromide in acetic acid[4].

• Oxidation: The tyrosine residue, even when protected, can be susceptible to oxidation, particularly at the electron-rich aromatic ring. Oxidizing agents or exposure to atmospheric oxygen over prolonged periods can lead to the formation of hydroxylated or other oxidized byproducts.

• Racemization: The chiral center at the α-carbon of the tyrosine residue is susceptible to racemization, especially under basic conditions or during peptide coupling reactions. This conversion of the L-enantiomer to a mixture of L- and D-enantiomers can have profound consequences for the biological activity of the final peptide[5].

• Z-Group Hydrogenolysis: The benzyloxycarbonyl (Z) group is readily cleaved by catalytic hydrogenolysis (e.g., H₂/Pd-C). This method is generally clean and efficient but is incompatible with other reducible functional groups within a peptide sequence[4].

Caption: Potential degradation pathways of Z-Tyr-OtBu.H2O.

The Role of the Water of Hydration

Z-Tyr-OtBu.H2O exists as a monohydrate, meaning a single molecule of water is incorporated into its crystal lattice. This water of hydration can play a significant role in the solid-state stability of the compound. Water molecules in hydrated crystals often form a network of hydrogen bonds, which can stabilize the overall crystal structure[6]. The presence of this water molecule may influence the melting point and thermal decomposition profile of the compound. However, it can also act as a potential reactant, facilitating hydrolysis if the solid is exposed to elevated temperatures. The loss of this water of hydration upon heating can also lead to changes in the physical properties of the solid, such as its crystallinity and flowability.

Optimal Storage and Handling Protocols

To ensure the long-term stability and purity of Z-Tyr-OtBu.H2O, adherence to strict storage and handling protocols is essential. The following recommendations are based on best practices for protected amino acids and related sensitive chemical reagents.

Recommended Storage Conditions

Condition	Long-Term Storage (> 6 months)	Short-Term Storage (< 6 months)
Temperature	-20°C or below[2]	2-8°C
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Tightly sealed container
Light	Protect from light in an opaque container	Protect from light
Moisture	Store in a desiccated environment	Tightly sealed container

Rationale:

• Low Temperature: Minimizes the rate of all potential degradation reactions, including hydrolysis and oxidation.

• Inert Atmosphere: Protects against oxidation of the tyrosine side chain.

• Protection from Light: Prevents potential photolytic degradation.

• Moisture Control: Minimizes the risk of solid-state hydrolysis, particularly at ambient or elevated temperatures.

Handling Procedures

• Solid Material: Handle in a dry, well-ventilated area. When not in use, keep the container tightly sealed and stored under the recommended conditions. Avoid repeated temperature cycling of the container to prevent moisture condensation.

• Solutions: For optimal stability, prepare solutions fresh for each use. If storage of a stock solution is necessary, it is recommended to store it at -20°C or -80°C in an airtight container[2]. Aliquoting the stock solution into single-use vials is highly recommended to avoid repeated freeze-thaw cycles, which can lead to degradation and the introduction of moisture.

A Framework for Stability Assessment: A Validated Analytical Approach

To ensure the quality and purity of Z-Tyr-OtBu.H2O, a validated, stability-indicating analytical method is crucial. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the method of choice for this purpose.

Forced Degradation (Stress Testing) Protocol

A forced degradation study is the cornerstone of developing a stability-indicating method. It involves intentionally degrading the compound under various stress conditions to generate potential impurities and degradation products.

Experimental Protocol:

• Sample Preparation: Prepare separate solutions of Z-Tyr-OtBu.H2O in a suitable solvent (e.g., acetonitrile/water).

• Acidic Stress: Add 0.1 M HCl and incubate at 60°C for 24 hours.

• Basic Stress: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Stress: Add 3% H₂O₂ and incubate at room temperature for 24 hours.

• Thermal Stress (Solid): Store the solid compound at 60°C for 7 days.

• Photolytic Stress: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the HPLC-UV method outlined below.

Stability-Indicating HPLC-UV Method

The following HPLC-UV method provides a robust starting point for the development of a validated stability-indicating assay for Z-Tyr-OtBu.H2O.

Caption: Workflow for the stability-indicating HPLC-UV method.

Method Parameters:

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water[7]
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in acetonitrile[7]
Gradient	A linear gradient from 30% to 90% Mobile Phase B over 20 minutes is a good starting point for method development.[7]
Flow Rate	1.0 mL/min[7]
Column Temperature	30°C
Detection Wavelength	214 nm (for the peptide backbone) and 254 nm (for the Z-group)
Injection Volume	10 µL

This method should be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

Conclusion

Z-Tyr-OtBu.H2O is a chemically sophisticated molecule whose stability is critical for its successful application in peptide synthesis. While robust under neutral and basic conditions, it is susceptible to degradation under acidic, oxidative, and certain thermal and photolytic stresses. The primary degradation pathways involve the cleavage of its acid-labile tert-butyl ether and ester protecting groups. For optimal long-term stability, Z-Tyr-OtBu.H2O should be stored at or below -20°C under an inert, dry atmosphere and protected from light. The implementation of a validated, stability-indicating HPLC method is essential for monitoring the purity of this critical raw material and ensuring the quality and integrity of the resulting synthetic peptides.

References

• Pappas, C. G., Tzakos, A. G., & Gerothanassis, I. P. (2012). On the Hydration State of Amino Acids and Their Derivatives at Different Ionization States: A Comparative Multinuclear NMR and Crystallographic Investigation. Journal of Amino Acids, 2012, 565404. [Link]

• Peptides. (n.d.). Z-Tyr-OtBu H2O [16881-33-7].
• BenchChem. (2025). Z-Thr(OtBu)-OtBu: A Technical Guide to Stability and Storage.

• Chadwick, K., et al. (2021). Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review. Molecules, 26(11), 3232. [Link]

• Klok, M., et al. (2016). Crystallization of amino acids at the chiral ionic liquid/water interface. Chemical Communications, 52(85), 12594-12597. [Link]

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• BenchChem. (2025). A Technical Guide to the Synthesis and Preparation of Fmoc-Tyr(tBu)-OH.
• ChemicalBook. (2025). Z-TYR(TBU)-OH | 5545-54-0.
• Sigma-Aldrich. (n.d.). Fmoc-Tyr(tBu)-OH >=98.0% (HPLC).

• Madhusudan, & Vijayan, M. (1993). Role of water in plasticity, stability, and action of proteins: the crystal structures of lysozyme at very low levels of hydration. Proteins: Structure, Function, and Bioinformatics, 17(1), 21-33. [Link]

• Hitachi High-Tech. (n.d.). Thermal Analysis/Viscoelasticity (DSC, TG/DTA, TMA, DMA) Principle Explanation.
• Protheragen. (n.d.). Fmoc-Tyr(tBu)-OH.
• Wessjohann, L. A., & Schneider, A. (2003). 2.6.4.2 Aromatic Hydroxy Groups. In Houben-Weyl Methods of Organic Chemistry (Vol. E 22b, pp. 261-286). Thieme.
• GEA. (n.d.). Crystallization of Amino Acids.
• Fisher Scientific. (n.d.). N-Benzyloxycarbonyl-O-tert-butyl-L-tyrosine, 98%.

• Sediako, D., & Kulkarni, A. (2023). Effect of moisture on solid state stability. Journal of Pharmaceutical Sciences, 112(10), 2585-2597. [Link]

• Malvern Panalytical. (n.d.). Thermal Analyzer.
• Shimadzu Corporation. (n.d.). DSC, TG-DTA Measurement Q&A | Calibration.
• Payne, R. J., et al. (n.d.). Supplementary Information Effect of O-Glycosylation and Tyrosine Sulfation of Leech-Derived Peptides on Binding and. The Royal Society of Chemistry.
• The Royal Society of Chemistry. (2016).
• BenchChem. (2025). Technical Support Center: Minimizing Racemization in Peptide Synthesis.
• BenchChem. (2025). The Benzyloxycarbonyl (Cbz or Z) Protecting Group.
• NETZSCH Analyzing & Testing. (2012). Investigation of the pressure dependence of the evaporation of liquids by means of differential scanning calorimetry (DSC).
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). O-tert-Butyl-L-tyrosine | 18822-59-8.
• Chemical Point. (n.d.). FMOC-O-t-Butyl-L-Tyrosine (Fmoc-L-Tyr(tBu)-OH).
• MedChemExpress. (n.d.). Z-Tyr-OtBu | Amino Acid Derivative.

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Navigating the Chemical Crossroads: An In-depth Technical Guide to Cbz Group Deprotection in Z-Tyr-OtBu.H2O

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzyloxycarbonyl (Cbz or Z) group is a cornerstone of peptide synthesis, prized for its stability and reliable protection of amine functionalities. However, its effective and selective removal is paramount to the successful synthesis of complex peptides. This technical guide provides a deep dive into the mechanistic nuances of Cbz group deprotection, with a specific focus on the substrate N-α-benzyloxycarbonyl-L-tyrosine tert-butyl ester monohydrate (Z-Tyr-OtBu.H2O). We will explore the primary and alternative deprotection pathways, the causal factors behind experimental choices, and the critical interplay of the tyrosine side chain and the tert-butyl ester in these transformations. Detailed, field-proven protocols and troubleshooting insights are provided to empower researchers in navigating this crucial synthetic step.

Introduction: The Role and Significance of the Cbz Protecting Group

In the intricate world of peptide synthesis, the strategic use of protecting groups is essential to prevent unwanted side reactions and ensure the regioselective formation of amide bonds.[1][2] The benzyloxycarbonyl (Cbz) group, introduced by Bergmann and Zervas in the 1930s, revolutionized the field by offering a robust shield for amine groups.[3] Its stability under a wide range of conditions, coupled with its susceptibility to specific cleavage methods, makes it a valuable tool in the synthetic chemist's arsenal.[4][5]

The model substrate for this guide, Z-Tyr-OtBu.H2O, encapsulates a common scenario in peptide synthesis: an N-terminally protected amino acid with a side-chain functionality (the phenolic hydroxyl of tyrosine) and a protected C-terminus (the tert-butyl ester). Understanding the deprotection of the Cbz group in this context requires a holistic view of the molecule's reactivity.

The Predominant Pathway: Catalytic Hydrogenolysis

The most prevalent and generally mildest method for Cbz group cleavage is catalytic hydrogenolysis.[3][6] This method leverages a heterogeneous catalyst, typically palladium on carbon (Pd/C), in the presence of a hydrogen source to selectively cleave the benzylic C-O bond.[7]

The Mechanism of Hydrogenolysis

The reaction proceeds via the following key steps:

• Adsorption: Both the Cbz-protected substrate and molecular hydrogen (H₂) are adsorbed onto the surface of the palladium catalyst.

• Hydrogen Activation: The H-H bond of molecular hydrogen is cleaved on the palladium surface, generating reactive palladium-hydride species.

• C-O Bond Cleavage: The benzylic carbon-oxygen bond of the Cbz group is reductively cleaved by the activated hydrogen. This is the rate-determining step.

• Formation of Intermediates: This cleavage results in the formation of toluene and an unstable carbamic acid intermediate.[3]

• Decarboxylation: The carbamic acid spontaneously decarboxylates, releasing carbon dioxide and yielding the free amine.[3][8]

This process is highly efficient and clean, with the primary byproducts being toluene and carbon dioxide, which are easily removed.

Hydrogen Sources: Beyond Gaseous H₂

While gaseous hydrogen is the traditional hydrogen source, safety concerns and the need for specialized equipment have led to the widespread adoption of catalytic transfer hydrogenation (CTH).[6][9] In CTH, a hydrogen donor molecule transfers hydrogen to the substrate in the presence of the catalyst. Common hydrogen donors include:

• Ammonium formate (HCOONH₄): A highly effective and commonly used hydrogen donor that decomposes to hydrogen, ammonia, and carbon dioxide in situ.

• Formic acid (HCOOH): Another effective hydrogen donor, though it can introduce acidity into the reaction mixture.[6]

• Cyclohexene or 1,4-cyclohexadiene: These can also serve as hydrogen donors.[9]

Microwave-assisted CTH has emerged as a technique to significantly accelerate reaction times, often reducing them to mere minutes.[10][11]

Experimental Protocol: Catalytic Transfer Hydrogenation of Z-Tyr-OtBu.H2O

Materials:

• Z-Tyr-OtBu.H2O

• Palladium on carbon (10% Pd/C)

• Ammonium formate

• Methanol (MeOH) or Ethanol (EtOH)

• Inert gas (Argon or Nitrogen)

• Celite® for filtration

Procedure:

• To a solution of Z-Tyr-OtBu.H2O (1 equivalent) in methanol or ethanol, add 10% Pd/C (typically 10-20% by weight of the substrate).

• Carefully add ammonium formate (3-5 equivalents) to the suspension.

• The reaction is typically stirred at room temperature under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The resulting crude product can be purified by standard techniques such as crystallization or chromatography.

Self-Validation: The disappearance of the starting material and the appearance of a new spot corresponding to the free amine on the TLC plate (visualized with ninhydrin stain) confirms the progress of the reaction. The identity of the product should be confirmed by LC-MS and NMR spectroscopy.

Caption: Decision tree for selecting a Cbz deprotection strategy.

Potential Side Reactions and Troubleshooting

While generally robust, Cbz deprotection can be accompanied by side reactions, particularly concerning the tyrosine residue.

• Alkylation of the Tyrosine Ring: Under acidic conditions, the benzyl cation generated during Cbz cleavage can act as an electrophile and alkylate the electron-rich aromatic ring of tyrosine, leading to the formation of 3-benzyltyrosine. [12][13]The use of scavengers like TIS and cresol helps to mitigate this side reaction.

• Incomplete Reaction: In catalytic hydrogenolysis, catalyst poisoning (e.g., by sulfur-containing compounds) can lead to incomplete reactions. Using a fresh, high-quality catalyst and ensuring the purity of reagents is crucial.

• N-Benzylation: With an insufficient hydrogen source during catalytic hydrogenolysis, a side reaction can occur where the intermediate imine is reduced, leading to the formation of an N-benzyl protected amine instead of the desired free amine. [14]

Conclusion

The deprotection of the Cbz group in Z-Tyr-OtBu.H2O is a nuanced process that requires careful consideration of the desired outcome and the reactivity of the entire molecule. Catalytic hydrogenolysis stands out as the preferred method for selective N-terminal deprotection due to its mildness and high selectivity. Conversely, acidic cleavage offers a direct route to the fully deprotected amino acid, albeit with the potential for side reactions that must be carefully managed through the use of scavengers. By understanding the underlying mechanisms and the interplay of the functional groups present, researchers can confidently select and execute the optimal deprotection strategy, paving the way for the successful synthesis of their target peptides.

References

• Total Synthesis. (2024, January 5). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76–77. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Cravotto, G., et al. (2005). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. Request PDF. [Link]

• Journal of Organic and Pharmaceutical Chemistry. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Horsley, P. A., et al. (2026, January 8). Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. ACS Medicinal Chemistry Letters, 17(1), 44–47. [Link]

• Isidro-Llobet, A., et al. (2011). Protecting Groups in Peptide Synthesis. Springer Nature Experiments. [Link]

• ResearchGate. (2021). Protecting Groups in Peptide Synthesis. [Link]

• Organic Chemistry Data. Cbz Protection - Common Conditions. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Horsley, P. A., et al. (2025, December 17). Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. ACS Medicinal Chemistry Letters. [Link]

• Frontiers in Chemistry. (2019, March 27). N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Gowda, D. C., et al. (2000). Ammonium formate catalytic transfer hydrogenation: A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 39(7), 504-508. [Link]

• Coin, I., et al. (2011). Protecting Groups in Peptide Synthesis. PubMed - NIH. [Link]

• Bodanszky, M., & Martinez, J. (1981). Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid. The Journal of Organic Chemistry, 46(7), 1383-1388. [Link]

• Organic Chemistry Portal. tert-Butyl Esters. [Link]

• Bornscheuer, U. T., et al. (2005, March 23). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry. [Link]

• Comptes Rendus de l'Académie des Sciences. (2024, November 19). l-Tyrosine and l-DOPA: Promising scaffolds for the synthesis of biologically active compounds. [Link]

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Protocols & Analytical Methods

Application Note: Strategic Utilization and Coupling Protocols for Z-Tyrosine Derivatives in SPPS

Executive Summary & Chemical Causality

In Solid-Phase Peptide Synthesis (SPPS), the precise selection of orthogonal protecting groups dictates the success of complex peptide assemblies. A frequent point of critical failure arises when researchers attempt to incorporate an N-Carbobenzyloxy (Z or Cbz) protected tyrosine residue without accounting for the specific esterification state of the building block.

As a Senior Application Scientist, I frequently encounter protocols where standard amide coupling fails because the incorrect synthon was selected. This guide clarifies the mechanistic differences between Z-Tyr-OtBu·H2O and Z-Tyr(tBu)-OH , establishing a self-validating framework for their respective applications in peptide chemistry.

The Mechanistic Distinction

• Z-Tyr-OtBu·H2O (CAS 16881-33-7) possesses a protected C-terminus (tert-butyl ester) and a protected N-terminus (Z group). The only nucleophilic moiety available is the phenolic side-chain (-OH). Because it lacks a free carboxylic acid, it cannot be coupled to an N-terminal amine via standard carbodiimide chemistry (1[1]).

• Z-Tyr(tBu)-OH (CAS 5545-54-0) features a free C-terminal carboxylic acid and a tert-butyl protected side-chain. This is the correct, reactive building block for capping a peptide sequence via standard N-to-C elongation (2[2]).

Quantitative Data Presentation

Table 1: Structural and Functional Comparison of Z-Tyr Synthons

Property	Z-Tyr-OtBu·H2O	Z-Tyr(tBu)-OH
CAS Number	16881-33-7	5545-54-0
N-Terminus	Protected (Z / Cbz)	Protected (Z / Cbz)
C-Terminus	Protected (OtBu ester)	Free (-COOH)
Side Chain	Free (-OH phenol)	Protected (tBu ether)
Primary SPPS Role	Side-chain resin attachment	N-terminal capping (Amide coupling)

Decision Matrix for Synthon Selection

Decision matrix for selecting Z-Tyrosine derivatives in SPPS based on synthetic requirements.

Protocol A: Side-Chain Immobilization of Z-Tyr-OtBu·H2O

Context & Causality: When synthesizing cyclic depsipeptides or protected peptide fragments, researchers utilize Z-Tyr-OtBu·H2O by anchoring its phenolic side-chain to a highly acid-labile resin, such as 2-Chlorotrityl chloride (2-CTC) resin. The steric bulk of the 2-CTC linker prevents over-alkylation at the ortho-position of the phenol, while its extreme acid lability permits subsequent cleavage using mild acid (1% TFA) without disturbing the Z or OtBu protecting groups (3[3]).

Materials:

• 2-CTC Resin (loading ~1.0 mmol/g)

• Z-Tyr-OtBu·H2O (CAS 16881-33-7)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• Methanol (MeOH)

Step-by-Step Methodology:

• Resin Swelling: Weigh 1.0 g of 2-CTC resin into a fritted SPPS reaction vessel. Add 10 mL of anhydrous DCM and agitate gently for 30 minutes to swell the polymer matrix. Drain the solvent.

• Preparation of Synthon: Dissolve 1.2 equivalents (relative to resin loading) of Z-Tyr-OtBu·H2O in a minimal volume of DCM (add a few drops of DMF if solubility is poor).

• Base Addition: Add 4.0 equivalents of DIPEA to the amino acid solution. Causality: The excess base neutralizes the HCl generated during the nucleophilic substitution on the 2-CTC linker, driving the reaction forward and preventing premature resin cleavage.

• Immobilization: Transfer the solution to the resin. Agitate at room temperature for 2 to 4 hours.

• Capping (Self-Validating Step): Drain the reaction mixture. To prevent future side-reactions, cap any unreacted trityl chloride sites by adding a solution of DCM/MeOH/DIPEA (17:2:1, v/v/v) and agitating for 15 minutes. Repeat this capping step once. This ensures that only the desired phenolic attachment is propagated (3[3]).

• Washing: Wash the resin sequentially with DCM (3 × 1 min), DMF (3 × 1 min), and finally DCM (3 × 1 min). Dry under vacuum if storing.

Protocol B: Standard N-Terminal Capping with Z-Tyr(tBu)-OH

Context & Causality: For the synthesis of protease substrates or caspase inhibitors (e.g., Z-VAD-FMK analogues), the N-terminus must be capped with a Z-group (4[4]). Here, Z-Tyr(tBu)-OH is coupled to the free N-terminus of a resin-bound peptide. We employ DIC/OxymaPure rather than HATU/DIPEA. Causality: DIC/Oxyma is highly efficient, generates fewer epimerization byproducts for Z-protected amino acids, and avoids the risk of guanidinium formation on the N-terminus, which is a known side-reaction with uronium salts like HATU (5[5]).

Materials:

• Resin-bound peptide with a free N-terminal amine

• Z-Tyr(tBu)-OH (CAS 5545-54-0)

• N,N'-Diisopropylcarbodiimide (DIC)

• Ethyl cyanohydroxyiminoacetate (OxymaPure)

• N,N-Dimethylformamide (DMF, peptide synthesis grade)

Step-by-Step Methodology:

• Deprotection & Swelling: Ensure the N-terminal Fmoc group of the resin-bound peptide has been removed (e.g., using 20% piperidine in DMF). Wash thoroughly with DMF (5 × 1 min).

• Activation: In a separate vial, dissolve 3.0 equivalents of Z-Tyr(tBu)-OH and 3.0 equivalents of OxymaPure in DMF to achieve an approximate 0.1 M concentration. Add 3.0 equivalents of DIC.

• Pre-activation: Stir the mixture for 2–3 minutes. Causality: This brief pre-activation forms the active ester before introduction to the resin, ensuring rapid acylation that outcompetes potential side reactions.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes.

• Validation (Self-Validating System): Perform a Kaiser test (Ninhydrin assay) on a few cleaved beads. A colorless/yellow bead indicates >99% coupling efficiency. If the beads are blue, the primary amine is still present, and the coupling step must be repeated (5[5]).

• Washing: Drain the reagents and wash the resin with DMF (4 × 1 min) and DCM (3 × 1 min). The peptide is now fully capped and ready for global deprotection/cleavage.

References

• Sigma-Aldrich. "Z-TYR-OTBU H2O | 16881-33-7". MilliporeSigma.
• Sigma-Aldrich. "CAS 5545-54-0: Z-Tyr(tBu)-OH". MilliporeSigma.
• Google Patents. "US9045524B2 - Selective caspase inhibitors and uses thereof".
• National Institutes of Health.
• ChemPep. "Practical Synthesis Guide to Solid Phase Peptide Chemistry". Peptide.com.

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• 3. Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US9045524B2 - Selective caspase inhibitors and uses thereof - Google Patents [patents.google.com]
• 5. peptide.com [peptide.com]

Application Note: Optimized Conditions for the Acidic Cleavage of the tert-Butyl Ester from Z-Tyr-OtBu·H₂O

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of tert-Butyl Esters in Synthesis

In multistep organic synthesis, particularly in peptide chemistry, the judicious use of protecting groups is paramount. The tert-butyl (tBu) ester is a widely employed protecting group for carboxylic acids due to its robust stability under a variety of conditions, including basic, nucleophilic, and catalytic hydrogenation environments.[1][2] The starting material, N-benzyloxycarbonyl-L-tyrosine tert-butyl ester monohydrate (Z-Tyr-OtBu·H₂O), is a common building block where the carboxylic acid is masked as a tBu ester and the amine is protected by the benzyloxycarbonyl (Z or Cbz) group.

The selective removal of the tBu group is a critical deprotection step to unmask the carboxylic acid for subsequent coupling reactions or to yield the final product. This is most commonly and efficiently achieved under strong acidic conditions.[1][3] The mechanism relies on the formation of a highly stable tert-butyl carbocation, which drives the reaction to completion.[4] This application note provides a detailed examination of the mechanism, comparative analysis of acidic conditions, step-by-step protocols, and troubleshooting for the effective cleavage of the tert-butyl ester from Z-Tyr-OtBu.

Mechanism of Acid-Catalyzed Cleavage

The deprotection of a tert-butyl ester proceeds via an acid-catalyzed elimination reaction, typically following an AAL1 (acid-catalyzed, alkyl-oxygen cleavage, unimolecular) mechanism. The process is outlined below:

• Protonation: The reaction initiates with the protonation of the carbonyl oxygen of the ester by a strong acid, such as Trifluoroacetic Acid (TFA). This enhances the electrophilicity of the carbonyl carbon.[1][4]

• Carbocation Formation: The C-O bond between the oxygen and the tert-butyl group cleaves, leading to the formation of the desired carboxylic acid (Z-Tyr-OH) and a relatively stable tertiary carbocation (tert-butyl cation).[4][5][6]

• Cation Quenching: The highly reactive tert-butyl cation is subsequently neutralized. It can be deprotonated to form the volatile gas isobutylene or trapped by a nucleophilic "scavenger" added to the reaction mixture.[5][6]

The formation of the stable tert-butyl cation is the thermodynamic driving force for this reaction. However, this same reactive intermediate can lead to unwanted side reactions if not properly managed.

Caption: Mechanism of TFA-mediated t-butyl ester cleavage.

The Critical Role of Scavengers

The electrophilic tert-butyl cation generated during cleavage is a potent alkylating agent.[7][8] If left unchecked, it can attack nucleophilic sites within the target molecule. In the case of Z-Tyr-OtBu, the electron-rich phenolic side chain of tyrosine is particularly susceptible to re-alkylation, forming an undesired ether byproduct.[8][9]

To prevent this and other side reactions (e.g., alkylation of tryptophan or methionine in larger peptides), scavengers are added to the cleavage mixture.[8][10] These are nucleophilic compounds designed to efficiently trap, or "scavenge," the carbocation.[4][8]

Common Scavengers and Their Functions:

• Water (H₂O): An effective scavenger that traps the tBu cation.[11] Often used in combination with other scavengers.

• Triisopropylsilane (TIS): A highly effective hydride donor that reduces the tBu cation. It is a very common and potent scavenger.[11][12]

• Anisole/Thioanisole: Aromatic compounds that act as Friedel-Crafts-type traps for the tBu cation. Phenol or cresol can serve a similar purpose.[10][12]

• 1,2-Ethanedithiol (EDT): A thiol-based scavenger often used to protect sulfur-containing residues like cysteine and methionine.[13]

Comparative Analysis of Acidic Cleavage Conditions

While Trifluoroacetic Acid (TFA) is the most common reagent for tBu ester cleavage, other acidic systems can be employed, each with specific advantages and disadvantages. The choice of reagent depends on the substrate's sensitivity and the presence of other acid-labile protecting groups.

Reagent System	Typical Concentration	Solvent	Temp. (°C)	Typical Time	Key Considerations & Notes
Trifluoroacetic Acid (TFA)	25-95% (v/v)	Dichloromethane (DCM)	20-25	1-4 hours	Most common method. Highly effective but can also cleave other acid-sensitive groups like Boc.[1][14][15] Scavengers are almost always required.
HCl (Anhydrous)	4 M solution	1,4-Dioxane or Acetic Acid	20-25	Variable	A classic and potent reagent. Can be harsher than TFA for some substrates.[3][15]
Formic Acid	80-90% aqueous	None (used as solvent)	20-50	12-48 hours	Milder than TFA or HCl. Useful for substrates sensitive to very strong acids.[3]
Phosphoric Acid (H₃PO₄)	85% aqueous	Toluene or DCM	25-50	Variable	A greener and milder alternative, particularly for substrates where TFA might cause degradation.[16]
Zinc Bromide (ZnBr₂)	5-10 equivalents	Dichloromethane (DCM)	20-25	12-24 hours	Lewis acid condition. Can offer different chemoselectivity but may require longer reaction times and careful workup.[1][17]

Detailed Experimental Protocols

Protocol 1: Standard Cleavage using TFA/DCM with Scavengers

This protocol is the gold standard for efficient and clean removal of the tert-butyl ester from Z-Tyr-OtBu.

Materials and Reagents:

• Z-Tyr-OtBu·H₂O

• Trifluoroacetic Acid (TFA), Reagent Grade

• Dichloromethane (DCM), Anhydrous

• Triisopropylsilane (TIS)

• Deionized Water

• Round-bottom flask with stir bar

• Nitrogen or Argon line

• Rotary evaporator

• Cold Diethyl Ether (or Methyl t-butyl ether, MTBE) for precipitation

• Centrifuge and/or filtration apparatus

Procedure:

• Preparation: In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Z-Tyr-OtBu·H₂O in anhydrous DCM (approx. 0.1 M concentration). Stir until fully dissolved.

• Scavenger Addition: To the stirred solution, add the scavengers. A common and effective "cocktail" is 2.5% (v/v) water and 2.5% (v/v) TIS. For example, to 9.5 mL of the substrate solution in DCM, add 0.25 mL of water and 0.25 mL of TIS.

  • Causality: Adding scavengers before the acid ensures they are present to immediately trap the tBu cations as they form, maximizing protection of the tyrosine phenol group.[8]

• Initiation of Cleavage: Cool the flask in an ice bath (0-5 °C). Slowly add an equal volume of TFA to the DCM solution (e.g., 10 mL of TFA to the 10 mL scavenger/substrate mixture) with vigorous stirring. The final TFA concentration will be approximately 50%.

  • Causality: Adding TFA slowly and at a reduced temperature helps to control any potential exotherm and minimizes degradation of sensitive functional groups.[12]

• Reaction & Monitoring: Remove the ice bath and allow the reaction to stir at room temperature (20-25 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC.[14][15] A typical reaction is complete within 1-3 hours.

  • Monitoring (TLC): Use a suitable solvent system (e.g., 10:1 DCM:Methanol). The product, Z-Tyr-OH, will have a lower Rf value (be more polar) than the starting material, Z-Tyr-OtBu.

• Work-up & Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA. The resulting oil or residue contains the desired product, Z-Tyr-OH.[1][16]

• Precipitation & Purification: Add the concentrated residue dropwise to a flask containing a large volume (10-20x the residue volume) of cold diethyl ether or MTBE, with vigorous stirring.[18] The product will precipitate as a solid.

  • Causality: The product (a carboxylic acid) is insoluble in non-polar ether, while the non-polar scavengers and byproducts remain dissolved. This is an effective initial purification step.

• Final Product Collection: Collect the solid precipitate by filtration or centrifugation. Wash the solid with additional cold ether to remove residual scavengers. Dry the final product, Z-Tyr-OH, under high vacuum.

• Characterization: Confirm the identity and purity of the final product using NMR, Mass Spectrometry, and HPLC. The expected molecular weight for Z-Tyr-OH is 315.32 g/mol .[19][20][21]

General Experimental Workflow

The entire process, from setup to final product characterization, can be visualized as a logical sequence of operations.

Caption: General experimental workflow for OtBu ester deprotection.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient acid concentration or reaction time.[15]2. Reaction temperature is too low.3. Presence of excess water diluting the acid.[15]	1. Increase reaction time and continue monitoring. If still incomplete, consider using a higher concentration of TFA (e.g., 95%).2. Ensure the reaction is running at room temperature (20-25 °C).3. Use anhydrous grade solvents for the reaction setup.
Side Product Formation (e.g., +56 Da adduct by MS)	1. Insufficient or ineffective scavengers.[8]2. The tBu cation has alkylated the tyrosine phenol ring.[8][10]	1. Ensure the correct stoichiometry of scavengers (e.g., 2.5-5% each of H₂O and TIS) is used.2. Consider adding an aromatic scavenger like anisole (5%) to the cocktail.
Low Yield After Work-up	1. Product is partially soluble in the precipitation solvent.2. Incomplete precipitation.3. Physical loss during transfer or filtration.	1. Ensure the precipitation solvent (ether/MTBE) is sufficiently cold (-20 °C to 0 °C).2. Use a larger volume of the anti-solvent to ensure complete precipitation.3. Perform careful transfers and ensure the filter medium is appropriate to capture fine particles.
Product Degradation	The substrate is sensitive to the harsh TFA conditions.[15]	Switch to a milder deprotection method, such as 85% aqueous phosphoric acid or ZnBr₂ in DCM (see Table 1).[16][17]

Conclusion

The acidic cleavage of the tert-butyl ester from Z-Tyr-OtBu is a routine but critical transformation. Success hinges on a sound understanding of the reaction mechanism, particularly the behavior of the intermediate tert-butyl carbocation. The use of Trifluoroacetic Acid in conjunction with an appropriate scavenger cocktail, such as TIS and water, provides a robust and reliable method for achieving high yields of the desired product, Z-Tyr-OH. By following the detailed protocols and utilizing the troubleshooting guide provided, researchers can confidently and efficiently perform this deprotection, enabling the next steps in their synthetic endeavors.

References

• Vertex AI Search Result[5], What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. (2017).

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (n.d.). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.
• BenchChem. (2025). Experimental setup for monitoring t-butyl ester cleavage by HPLC.
• BenchChem. (n.d.).
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• Request PDF. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions.
• Ghosh, S., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.
• BenchChem. (2025). Scavengers for Boc deprotection to prevent side reactions.
• BenchChem. (2025). Application Notes and Protocols: Cleavage of the OtBu Ester Group.
• BenchChem. (2025). Cleavage of the tert-butyl ester without affecting other functional groups.
• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?
• BenchChem. (2025). Application Notes and Protocols: A Step-by-Step Guide to the Deprotection of t-Butyl Esters in PEG Linkers.
• Sigma-Aldrich. (n.d.). Z-Tyr-OH 97 1164-16-5.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids. Wordpress.
• BenchChem. (2025). Technical Support Center: Troubleshooting t-Butyl Ester Cleavage Reactions.
• National Center for Biotechnology Information. (n.d.). N-benzyloxycarbonyl-l-tyrosine. PubChem.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B.
• Bibliomed. (2018). Side reactions in peptide synthesis: An overview.
• The Royal Society of Chemistry. (2016).
• ResearchGate. (n.d.).
• LookChem. (2022). A mild and selective method for the cleavage of tert-butyl esters.
• BenchChem. (2025). A Comparative Guide to Z-Thr(OtBu)
• Thieme. (n.d.). 2.6.4.
• Aapptec Peptides. (n.d.). Z-Tyr-OH [1164-16-5].
• Dick, F. (1994). Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis.
• Santa Cruz Biotechnology. (2026). Z-Tyr-OH | CAS 1164-16-5.
• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
• Dardonville, C., & Vervaele, O. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• Jackson, R. W. (n.d.). A Mild and Selective Method for the Cleavage of tert-Butyl Esters.
• Thermo Fisher Scientific. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acids - Wordpress [reagents.acsgcipr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
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• 12. peptidechemistry.org [peptidechemistry.org]
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• 21. peptide.com [peptide.com]

Application Note: Synthesis of Biologically Active Peptides via Selective Side-Chain Modification Using Z-Tyr-OtBu·H₂O

Executive Summary

The synthesis of post-translationally modified (PTM) peptides—such as those containing phosphotyrosine or sulfotyrosine—requires highly specific building blocks that prevent unwanted side reactions during chain elongation. Z-Tyr-OtBu·H₂O (CAS 16881-33-7)[1] is a premier, orthogonally protected amino acid derivative designed precisely for this purpose. With a molecular weight of 389.4 g/mol [2], this synthon features a protected N-terminus (Benzyloxycarbonyl, Z) and a protected C-terminus (tert-butyl ester, OtBu), leaving the phenolic hydroxyl group of the tyrosine side chain fully exposed for targeted modifications[3].

This application note provides a comprehensive, causality-driven guide to utilizing Z-Tyr-OtBu·H₂O for the synthesis of complex, biologically active peptides, detailing the mechanistic rationale behind orthogonal deprotection and step-by-step protocols for side-chain phosphorylation.

Mechanistic Principles: The Orthogonal Protection Strategy

The strategic advantage of Z-Tyr-OtBu·H₂O lies in its true orthogonal protection scheme. In peptide chemistry, orthogonality means that one protecting group can be removed under specific conditions without affecting the others.

• N-Terminal Z (Benzyloxycarbonyl) Group: Stable to mild acids and bases. It is selectively cleaved by catalytic hydrogenolysis (e.g., H₂, Pd/C) or strong acids (e.g., HF, TMSBr).

• C-Terminal OtBu (tert-Butyl Ester) Group: Stable to catalytic hydrogenation and mild bases. It is selectively cleaved by mild to moderate acids (e.g., Trifluoroacetic acid, TFA).

• Unprotected Phenolic Side Chain: The free -OH group acts as a nucleophile, ready for O-alkylation, O-sulfation, or O-phosphorylation[4].

The Causality of the Design: By isolating the reactive phenol group, chemists can subject the molecule to aggressive modification reagents (like phosphoramidites or SO₃-pyridine complexes) without polymerizing the amino acid or degrading the termini. Once the side chain is successfully modified, the bidirectional nature of the protecting groups allows the chemist to choose the direction of peptide elongation. Cleaving the Z group allows for N-terminal extension, while cleaving the OtBu group allows for C-terminal extension[3].

Caption: Orthogonal protection and modification workflow for Z-Tyr-OtBu·H₂O.

Experimental Workflows

Protocol A: Selective O-Phosphorylation of the Tyrosine Side Chain

Phosphotyrosine is a critical motif in signal transduction research. This protocol details the global phosphorylation of the Z-Tyr-OtBu monomer prior to peptide coupling.

Self-Validating Checkpoint: Z-Tyr-OtBu is supplied as a monohydrate[2]. Causality: Water is a potent nucleophile that will violently react with and quench the phosphoramidite reagent, leading to catastrophic yield loss. The lattice water must be physically removed via azeotropic distillation before proceeding.

Step-by-Step Methodology:

• Dehydration: Dissolve 10 mmol of Z-Tyr-OtBu·H₂O in 50 mL of anhydrous toluene. Evaporate the solvent under reduced pressure (rotary evaporator) at 40°C. Repeat this process three times to ensure complete azeotropic removal of water. Dry the resulting foam under high vacuum for 2 hours.

• Phosphitylation: Purge the reaction flask with Argon. Dissolve the dried Z-Tyr-OtBu in 30 mL of anhydrous dichloromethane (DCM). Add 15 mmol of 1H-tetrazole (as a 0.45 M solution in acetonitrile) to act as an acidic activator. Dropwise, add 12 mmol of dibenzyl N,N-diisopropylphosphoramidite. Stir at room temperature for 2 hours.

  • Validation: Perform TLC (Hexane:EtOAc 1:1). The starting material spot (UV active, phenol positive) should completely disappear, replaced by a higher Rf spot (phosphite triester).

• Oxidation: Cool the reaction mixture to -40°C using a dry ice/acetonitrile bath. Slowly add 15 mmol of tert-butyl hydroperoxide (tBuOOH, 5.5 M in decane). Causality: Low temperature prevents the oxidative cleavage of the sensitive benzyl protecting groups on the phosphate.

• Workup: Allow the reaction to warm to room temperature over 1 hour. Wash the organic layer successively with 10% aqueous sodium thiosulfate (to quench excess peroxide), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield Z-Tyr(PO(OBzl)₂)-OtBu.

Protocol B: Selective Deprotection for Chain Elongation

Depending on the synthetic strategy, the modified monomer can be extended from either terminus.

Option 1: C-Terminal Deprotection (Yielding Z-Tyr(PO(OBzl)₂)-OH)

• Dissolve 5 mmol of Z-Tyr(PO(OBzl)₂)-OtBu in 10 mL of DCM.

• Add 10 mL of Trifluoroacetic acid (TFA) and 0.5 mL of Triisopropylsilane (TIPS).

  • Causality: As the OtBu group is cleaved, it generates highly reactive tert-butyl carbocations. Without TIPS acting as a carbocation scavenger, these species will irreversibly re-alkylate the electron-rich aromatic ring of the tyrosine derivative.

• Stir for 2 hours at room temperature. Evaporate the volatiles under a stream of nitrogen and precipitate the product in cold diethyl ether.

Option 2: N-Terminal Deprotection (Yielding H-Tyr(PO(OBzl)₂)-OtBu)

• Dissolve 5 mmol of Z-Tyr(PO(OBzl)₂)-OtBu in 20 mL of HPLC-grade methanol.

• Add 10% Pd/C (10% w/w relative to the substrate).

• Stir the suspension under a hydrogen atmosphere (1 atm, balloon) for 3 hours.

  • Causality: The Z group undergoes hydrogenolysis to yield toluene and CO₂, leaving the free amine. The OtBu ester is completely inert to these reductive conditions.

• Filter the mixture through a pad of Celite to remove the palladium catalyst, and concentrate the filtrate in vacuo.

Quantitative Data Presentation

The following tables summarize the expected cleavage conditions and typical yields for the side-chain modification of Z-Tyr-OtBu·H₂O, providing a benchmark for experimental validation.

Table 1: Orthogonal Cleavage Matrix for Z-Tyr-OtBu Derivatives

Protecting Group	Reagent/Condition	Mechanism of Cleavage	Orthogonality Status
Z (N-Terminal)	H₂ gas, 10% Pd/C	Catalytic Hydrogenolysis	Leaves OtBu and Phenol intact
OtBu (C-Terminal)	50% TFA in DCM, TIPS	Acid-catalyzed Hydrolysis	Leaves Z and Phenol intact
Phenol (Side Chain)	N/A (Unprotected)	N/A	Reactive site for PTMs

Table 2: Typical Yields for Side-Chain Modifications of Z-Tyr-OtBu

Modification Type	Reagent System	Intermediate Product	Isolated Yield (%)	Purity (HPLC)
O-Phosphorylation	Phosphoramidite / tBuOOH	Z-Tyr(PO(OBzl)₂)-OtBu	85 - 92%	> 98%
O-Sulfation	SO₃·Pyridine Complex	Z-Tyr(SO₃H)-OtBu	78 - 84%	> 95%
O-Alkylation	Alkyl Halide / K₂CO₃	Z-Tyr(OR)-OtBu	90 - 95%	> 99%

Biological Context: The Role of Phosphotyrosine Peptides

Peptides synthesized using modified Z-Tyr-OtBu·H₂O are heavily utilized in mapping Receptor Tyrosine Kinase (RTK) pathways. When a growth factor binds to an RTK, it triggers autophosphorylation of intracellular tyrosine residues. These newly formed phosphotyrosine (pY) motifs act as high-affinity docking sites for SH2-domain-containing proteins like Grb2, which subsequently drive cellular proliferation pathways. Synthetic pY-peptides are used as competitive inhibitors or structural probes for these SH2 domains.

Caption: Biological role of phospho-tyrosine motifs in RTK/Grb2 signaling pathways.

References

• Thieme-Connect. "Houben-Weyl Methods of Organic Chemistry Vol. E 22b: Synthesis of Peptides and Peptidomimetics". Thieme Chemistry. URL: [Link]

Sources

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• 2. glbiochem.com [glbiochem.com]
• 3. Z-Tyr-OtBu | 16881-33-7 | Benchchem [benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: A Scalable and Efficient Approach to the Synthesis and Purification of N-α-Benzyloxycarbonyl-O-tert-butyl-L-tyrosine (Z-Tyr(tBu)-OH)

For: Researchers, scientists, and drug development professionals

Introduction

N-α-Benzyloxycarbonyl-O-tert-butyl-L-tyrosine, commonly referred to as Z-Tyr(tBu)-OH, is a pivotal protected amino acid derivative indispensable in the realm of peptide synthesis. Its orthogonal protecting group strategy, featuring the acid-labile tert-butyl (tBu) ether on the phenolic hydroxyl group and the hydrogenolysis-sensitive benzyloxycarbonyl (Z or Cbz) group on the α-amino function, offers a robust framework for the synthesis of complex peptides and pharmaceutical intermediates.[1][2] This application note provides a comprehensive guide to the scalable synthesis and purification of Z-Tyr(tBu)-OH, focusing on industrially viable and efficient protocols.

The synthesis of Z-Tyr(tBu)-OH is a multi-step process that requires careful control of reaction conditions to ensure high yield and optical purity. This guide will detail a well-documented synthetic route, followed by robust purification protocols designed to yield high-purity material suitable for downstream applications in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis (LPPS).

Synthesis of Z-Tyr(tBu)-OH: A Multi-Step Approach

The following protocol outlines a scalable, multi-step synthesis of Z-Tyr(tBu)-OH, adapted from established industrial methods.[3][4] This pathway involves the initial protection of L-tyrosine, followed by tert-butylation of the phenolic hydroxyl group and subsequent saponification.

Synthesis Workflow

Caption: Multi-step synthesis of Z-Tyr(tBu)-OH.

Protocol 1: Scale-up Synthesis of Z-Tyr(tBu)-OH

Step 1: Synthesis of N-Benzyloxycarbonyl-L-tyrosine methyl ester (Z-L-Tyr-OMe)

• Esterification of L-Tyrosine: In a suitable reactor, suspend L-Tyrosine in methanol. Cool the suspension and slowly add thionyl chloride (SOCl₂), maintaining a low temperature. After the addition is complete, reflux the mixture until the reaction is complete (monitored by TLC). Concentrate the reaction mixture under reduced pressure to obtain L-tyrosine methyl ester hydrochloride (Tyr-OMe.HCl) as a solid.[3]

• N-Protection: Dissolve the obtained Tyr-OMe.HCl in an aqueous solution. Add ethyl acetate and sodium carbonate (Na₂CO₃) to the mixture. While stirring vigorously, add benzyl chloroformate (Z-Cl) and maintain the pH of the system between 7 and 10. After the reaction is complete, separate the organic layer, wash, dry, and concentrate to obtain Z-L-Tyr-OMe.[3]

Step 2: Synthesis of N-Benzyloxycarbonyl-O-tert-butyl-L-tyrosine methyl ester (Z-L-Tyr(tBu)-OMe)

• Dissolve the Z-L-Tyr-OMe in dichloromethane (CH₂Cl₂).

• Add a catalytic amount of concentrated sulfuric acid (H₂SO₄).

• Introduce isobutene gas or liquid isobutene under controlled conditions. The use of tert-butyl acetate with a strong acid catalyst like perchloric acid can be a safer alternative to isobutene gas for large-scale production.[4]

• Stir the reaction at room temperature for an extended period (1-10 days), monitoring the progress by TLC.[3]

• Upon completion, quench the reaction and perform an aqueous work-up to isolate the crude Z-L-Tyr(tBu)-OMe.

Step 3: Saponification to Z-L-Tyr(tBu)-OH

• To the crude Z-L-Tyr(tBu)-OMe, add a solution of sodium hydroxide (NaOH) to facilitate saponification.[3]

• Monitor the reaction by TLC until the starting material is consumed.

• After the reaction is complete, perform a work-up by adding ethyl acetate and acidifying the aqueous layer to precipitate the product.[5]

• Wash the organic layer, dry it, and concentrate under reduced pressure to obtain the crude Z-L-Tyr(tBu)-OH.

Purification of Z-Tyr(tBu)-OH

Purification of the final product is critical to remove by-products and ensure high purity for subsequent applications. Recrystallization is a highly effective and scalable method for the purification of Z-Tyr(tBu)-OH.[6]

Protocol 2: Purification by Recrystallization

Choosing a Solvent System: The ideal solvent system for recrystallization should have high solubility for the compound at elevated temperatures and low solubility at room temperature or below. A common and effective solvent system for protected amino acids is a mixture of a "good" solvent and a "poor" solvent. For Z-Tyr(tBu)-OH, ethyl acetate/hexane is a widely used and effective combination.[7][8]

Purification Workflow

Caption: General purification workflow for Z-Tyr(tBu)-OH.

Step-by-Step Recrystallization Protocol:

• Dissolution: In a suitable vessel, dissolve the crude Z-Tyr(tBu)-OH in a minimal amount of hot ethyl acetate.

• Inducing Crystallization: While the solution is still warm, slowly add hexane with stirring until the solution becomes persistently cloudy.

• Clarification: Add a few drops of ethyl acetate back into the solution until it becomes clear again.

• Cooling and Crystallization: Cover the vessel and allow it to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath or refrigerator.[9]

• Isolation: Collect the resulting crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Data Presentation

The following table summarizes the expected yields and purity for the synthesis and purification of Z-Tyr(tBu)-OH.

Parameter	Expected Value	Notes
Synthesis
Overall Yield	60-75%	Dependent on the efficiency of each step.
Purity (Crude)	85-95%	Major impurities may include starting materials and by-products from side reactions.
Purification
Yield (Recrystallization)	80-90%
Purity (Final Product)	>98%	Assessed by HPLC.
Enantiomeric Purity	>99.5%	Determined by chiral HPLC.

Analytical Characterization

To confirm the identity and purity of the synthesized Z-Tyr(tBu)-OH, a combination of analytical techniques should be employed.

Technique	Purpose	Typical Characteristics
HPLC	Purity assessment and quantification of impurities	A single major peak with purity ≥98%.[10]
¹H NMR	Structural confirmation	Characteristic peaks for the Z-group, tert-butyl group, and tyrosine protons.
¹³C NMR	Structural confirmation	Characteristic peaks for all carbon atoms in the molecule.
Mass Spectrometry (MS)	Molecular weight confirmation	Expected m/z corresponding to [M+H]⁺ or other adducts.

Conclusion

The successful scale-up synthesis and purification of Z-Tyr(tBu)-OH are crucial for its application in the manufacturing of peptide-based therapeutics. The protocols detailed in this application note provide a robust and scalable pathway to obtain high-purity Z-Tyr(tBu)-OH. Adherence to these protocols, coupled with rigorous in-process monitoring and final product analysis, will ensure the production of a key starting material that meets the stringent quality requirements of the pharmaceutical industry.

References

• Jung, M. E., & Rohloff, J. C. (1985). Organic Chemistry of L-Tyrosine. 1. General Synthesis of Chiral Piperazines from Amino Acids. The Journal of Organic Chemistry, 50(24), 4909–4914.
• Google Patents. (2014). CN103833593A - Method for preparing N-(9-fluorenylmethoxy carbony)-O-tertiary butyl-L-tyrosine. . Accessed March 24, 2026.

• Patsnap. (2020). Method for preparing Fmoc-Tyr (tBu)-OH - Eureka. [Link]. Accessed March 24, 2026.

• Yoshida, M., Akaji, K., & Kiso, Y. (2001). An efficient synthesis of N-tert-butoxycarbonyl-O-cyclohexyl-L-tyrosine. Journal of the Chemical Society, Perkin Transactions 1, (2), 151-152.
• Kitagawa, K., Aida, C., Fujiwara, H., Yagami, T., Futaki, S., Kogire, M., Ida, J., & Inoue, K. (2001). 6.6.1.
• Vidyasagar, S. (n.d.). Recrystallization.

• Peptides. Z-Tyr-OtBu H2O [16881-33-7]. [Link]. Accessed March 24, 2026.

• Namba, K., et al. (2022). A simple and powerful tert-butylation of carboxylic acids and alcohols. Synlett, 33(18), 1813-1817.

• Organic Chemistry Portal. Recrystallization method. [Link]. Accessed March 24, 2026.

• ResearchGate. (2019). Synthesis of L-Tyr(tBu)-OH. [Link]. Accessed March 24, 2026.

• The Royal Society of Chemistry. (2016). Supporting information_OBC_rev1. [Link]. Accessed March 24, 2026.

• European Patent Office. (2000). IMPROVED SYNTHESIS OF TYROSINE-DERIVED DIPHENOL MONOMERS - EP 0824513 B1. [Link]. Accessed March 24, 2026.

• ResearchGate. (2006). Z(basic) - A novel purification tag for efficient protein recovery. [Link]. Accessed March 24, 2026.

• National Institutes of Health. (2013). Roles of the hydroxy group of tyrosine in crystal structures of Sulfurisphaera tokodaii O 6-methylguanine-DNA methyltransferase. [Link]. Accessed March 24, 2026.

• LinkedIn. (2023). Protecting Groups in Peptide Synthesis: A Detailed Guide. [Link]. Accessed March 24, 2026.

• National Center for Biotechnology Information. Z-Tyr(tBu)-OH.DCHA. PubChem Compound Summary for CID 14162127. [Link]. Accessed March 24, 2026.

• YouTube. (2022). Recrystallization- Organic Chemistry Lab- purification. [Link]. Accessed March 24, 2026.

• Google Patents. (2020). WO2020144111A1 - Hplc free purification of peptides by the use of new capping and capture reagents. . Accessed March 24, 2026.

• National Institutes of Health. (2020). Rigid Tightly Packed Amino Acid Crystals as Functional Supramolecular Materials. [Link]. Accessed March 24, 2026.

• Google Patents. (2019). CN109232321A - A kind of Fmoc-Thr(tBu)

• MDPI. (2023). Transferring Crystallization Conditions from Small to Larger Scale for Achieving Targeted Crystal Morphologies of an Active Pharmaceutical Ingredient. [Link]. Accessed March 24, 2026.

• Cambrex. (n.d.). Crystallization Process Development: Peptide Crystallization Case Study. [Link]. Accessed March 24, 2026.

• SPT Labtech. (n.d.). Chemical crystallization. [Link]. Accessed March 24, 2026.

• American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]. Accessed March 24, 2026.

• Reddit. (2025). How do I recrystallize this product? : r/chemistry. [Link]. Accessed March 24, 2026.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]. Accessed March 24, 2026.

• American Chemical Society. (2019). Amino Acid-Protecting Groups. [Link]. Accessed March 24, 2026.

• American Chemical Society. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]. Accessed March 24, 2026.

• European Medicines Agency. (2024). ICH Q3C (R9) Guideline on impurities. [Link]. Accessed March 24, 2026.

Sources

• 1. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 2. WO2020144111A1 - Hplc free purification of peptides by the use of new capping and capture reagents - Google Patents [patents.google.com]
• 3. CN103833593A - Method for preparing N-(9-fluorenylmethoxy carbony)-O-tertiary butyl-L-tyrosine - Google Patents [patents.google.com]
• 4. Method for preparing Fmoc-Tyr (tBu)-OH - Eureka | Patsnap [eureka.patsnap.com]
• 5. rsc.org [rsc.org]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 10. Z-TYR(TBU)-OH | 5545-54-0 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization in Z-Tyr-OtBu·H₂O Workflows

Overview Z-Tyr-OtBu·H₂O (N-Carbobenzyloxy-L-tyrosine tert-butyl ester monohydrate, CAS 16881-33-7) is a critical, fully protected building block used in advanced peptide synthesis. Researchers typically utilize this molecule in two primary workflows: (1) Synthesizing the ester itself from Z-Tyr-OH, or (2) Selectively deprotecting the tert-butyl group to yield Z-Tyr-OH for subsequent C-terminal coupling. In both scenarios, activating the Tyrosine C-terminus creates a high risk of L- to D-isomerization (racemization). This guide provides field-proven troubleshooting strategies to maintain strict stereochemical integrity.

Part 1: The Causality of Racemization (Mechanistic Insights)

When activating the C-terminus of a Z-protected Tyrosine, loss of stereochemical integrity occurs via two primary, base-catalyzed pathways :

• Oxazolone (Azlactone) Formation: The oxygen atom of the N-alpha benzyloxycarbonyl (Z) group attacks the highly electrophilic activated carbonyl, forming a 5-membered oxazolone ring. The alpha-proton in this cyclic intermediate is highly acidic. Mild bases easily abstract this proton, creating a planar enolate that racemizes upon ring opening by the amine nucleophile.

• Direct Enolization: Strong, unhindered bases (such as TEA or DMAP) can directly abstract the alpha-proton of the activated amino acid (e.g., the O-acylisourea intermediate) before the amine nucleophilic attack can occur.

Mechanistic pathways of Z-Tyr-OH racemization during C-terminal activation.

Part 2: Troubleshooting FAQs

Q1: I am synthesizing Z-Tyr-OtBu from Z-Tyr-OH and tert-butanol using DCC/DMAP (Steglich esterification), but my chiral purity is unacceptably low. How do I fix this? A1: The Steglich esterification is notorious for racemizing N-protected amino acids. DMAP acts as a strong nucleophilic catalyst, forming an acylpyridinium intermediate, but its basicity promotes direct enolization of the alpha-carbon. Resolution: Abandon DCC/DMAP for this specific conversion. Instead, use tert-butyl trichloroacetimidate (TBTA) or isobutylene gas with a catalytic amount of acid. These methods proceed via carbocation attack on the carboxylic acid rather than carboxylate activation, completely bypassing base-catalyzed racemization.

Q2: I am coupling Z-Tyr-OH (derived from Z-Tyr-OtBu deprotection) to a growing peptide chain. I see 5-10% D-Tyr in my product. Which coupling reagents should I use? A2: Standalone carbodiimides (DIC, DCC) are insufficient for racemization-prone residues because the O-acylisourea intermediate is long-lived. Resolution: Transition to phosphonium or uronium/aminium salts with built-in racemization suppressants.

• Good: HATU combined with HOAt. HOAt accelerates the coupling via a neighboring group effect, minimizing the lifespan of the activated intermediate .

• Best: DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one). DEPBT forms a stable HOOBt ester that is highly resistant to oxazolone formation, routinely yielding <0.1% racemization even in sterically hindered couplings .

Q3: How does my choice of base impact the coupling efficiency and stereochemistry? A3: The basicity and steric bulk of your tertiary amine are critical. Unhindered bases like Triethylamine (TEA) rapidly abstract the alpha-proton. Resolution: Always use sterically hindered bases like N,N-Diisopropylethylamine (DIPEA/DIEA) or 2,4,6-Trimethylpyridine (Collidine) . Furthermore, strictly control the stoichiometry: use exactly 2.0 equivalents of base relative to the coupling reagent to avoid excess alkalinity in the microenvironment.

Q4: My starting material is specifically Z-Tyr-OtBu·H₂O (the monohydrate form). Does the water of hydration affect downstream coupling steps? A4: Yes. If you selectively deprotect the tert-butyl group to yield Z-Tyr-OH for immediate coupling, residual moisture from the monohydrate can hydrolyze highly sensitive activated intermediates. This severely reduces coupling yield and increases the relative rate of side reactions, including racemization. Resolution: Before activation, perform azeotropic drying of the intermediate using anhydrous toluene, followed by extended high-vacuum desiccation.

Troubleshooting workflow for optimizing Z-Tyr-OH coupling and minimizing racemization.

Part 3: Self-Validating Experimental Protocols

Protocol A: Racemization-Free Synthesis of Z-Tyr-OtBu via tert-Butyl Trichloroacetimidate

Purpose: Synthesize the tert-butyl ester without activating the carboxyl group, preventing enolization.

• Preparation: Dissolve Z-Tyr-OH (10 mmol) in anhydrous Dichloromethane (DCM, 30 mL) under an inert argon atmosphere.

• Reagent Addition: Add tert-butyl trichloroacetimidate (20 mmol, 2.0 eq) dropwise at room temperature.

• Catalysis: Add a catalytic amount of Boron trifluoride etherate (BF₃·OEt₂, 0.5 mmol, 0.05 eq). Causality: The Lewis acid activates the trichloroacetimidate to release a tert-butyl cation, which is trapped by the carboxylate without rendering the alpha-proton acidic.

• Reaction: Stir for 16 hours at room temperature.

• Validation & Workup: Monitor by TLC. Wash the organic layer with saturated NaHCO₃ (2x), water, and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography. Self-Validation: Confirm stereochemical retention by running a chiral HPLC assay against a known D-Tyr-OtBu spiked standard.

Protocol B: Low-Racemization Coupling of Z-Tyr-OH using DEPBT

Purpose: Couple Z-Tyr-OH to an amine component with <0.1% racemization.

• Moisture Elimination: If deriving the acid from Z-Tyr-OtBu·H₂O, ensure the deprotected Z-Tyr-OH intermediate is azeotropically dried with toluene (3x 10 mL) and placed under high vacuum for 2 hours prior to activation.

• Activation: In a dry flask, dissolve Z-Tyr-OH (1.0 eq) and DEPBT (1.1 eq) in anhydrous THF or DMF (0.1 M concentration) at 0°C.

• Base Addition: Add DIPEA (2.0 eq) dropwise. Stir for 5 minutes to form the activated HOOBt ester.

• Coupling: Add the amine component (1.05 eq). Maintain at 0°C for 1 hour, then allow to warm to room temperature and stir for 4-6 hours.

• Validation: Quench with water, extract with EtOAc, and wash with 5% citric acid, 5% NaHCO₃, and brine. The use of DEPBT ensures the intermediate bypasses the oxazolone route entirely .

Part 4: Quantitative Data Summary

Table 1: Impact of Coupling Reagents on Z-Tyr-OH Racemization (Standard 25°C Coupling in DMF)

Coupling System	Additive	Base	Typical Yield (%)	Typical Racemization (%)	Reaction Kinetics
DCC / DIC	None	TEA	70 - 80%	8.0 - 15.0%	Slow
DCC / DIC	HOBt	DIPEA	85 - 90%	1.5 - 3.0%	Moderate
HATU	HOAt	DIPEA	> 95%	0.5 - 1.0%	Very Fast
DEPBT	None	DIPEA	90 - 95%	< 0.1%	Moderate

References

• Title: Protection Reactions and Racemization Mechanisms | Source: Wiley-VCH | URL: [Link]

Technical Support Center: Optimizing the Solubility of Z-Tyr-OtBu.H2O in DMF and DCM

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with Z-Tyr-OtBu.H2O and need to optimize its solubility in N,N-Dimethylformamide (DMF) and Dichloromethane (DCM). This document provides a comprehensive resource, including frequently asked questions (FAQs), in-depth troubleshooting guides, and detailed experimental protocols to address common challenges encountered during the dissolution of this protected amino acid.

Introduction to Z-Tyr-OtBu.H2O and Solvent Selection

Z-Tyr-OtBu.H2O, or N-Benzyloxycarbonyl-O-tert-butyl-L-tyrosine monohydrate, is a commonly used building block in peptide synthesis. The Z (benzyloxycarbonyl) group protects the amine terminus, while the tert-butyl (OtBu) group protects the hydroxyl function of the tyrosine side chain. The presence of these bulky, hydrophobic protecting groups significantly influences the compound's solubility profile, often necessitating the use of organic solvents.

DMF and DCM are frequently chosen for their ability to dissolve a wide range of organic compounds. DMF is a polar aprotic solvent with a high dielectric constant, making it an excellent solvent for many polar and nonpolar compounds. DCM is a chlorinated hydrocarbon with a lower polarity than DMF, but it is still effective at dissolving many organic molecules and is easily removed due to its volatility. The choice between these solvents often depends on the specific requirements of the subsequent reaction or purification steps.

Frequently Asked Questions (FAQs)

Q1: Is Z-Tyr-OtBu.H2O soluble in DMF?

A1: Yes, Z-Tyr-OtBu.H2O is soluble in DMF. Its optical rotation is measured at a concentration of 1 gram per 100 mL of DMF, indicating good solubility at this concentration. However, determining the maximum solubility may require experimental validation for your specific application.

Q2: What is the expected solubility of Z-Tyr-OtBu.H2O in DCM?

Q3: My Z-Tyr-OtBu.H2O is not dissolving completely in DMF, even though it's reported to be soluble. What could be the issue?

A3: Several factors could be at play. The grade and purity of your DMF can impact its solvating power; absorbed water, for instance, can alter its properties. The presence of impurities in the Z-Tyr-OtBu.H2O can also affect solubility. Additionally, you might be attempting to create a supersaturated solution. Refer to the troubleshooting guide below for a systematic approach to resolving this issue.

Q4: Can I heat the solvent to increase the solubility of Z-Tyr-OtBu.H2O?

A4: Gentle heating can be an effective method to increase the solubility of many organic compounds, including protected amino acids. However, it is crucial to proceed with caution. Excessive heat can lead to the degradation of the compound. It is recommended to warm the solution gently (e.g., to 30-40°C) and monitor for any signs of decomposition, such as a change in color.

Q5: Are there any alternatives to DMF and DCM for dissolving Z-Tyr-OtBu.H2O?

A5: Yes, other polar aprotic solvents may be suitable. For instance, Dimethyl sulfoxide (DMSO) is an excellent solvent for many hydrophobic peptides and their derivatives[2]. One source indicates a solubility of 200 mg/mL for a similar compound in DMSO[3]. N-Methyl-2-pyrrolidone (NMP) is another alternative with strong solvating properties. The choice of solvent will depend on the compatibility with your downstream applications.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered when dissolving Z-Tyr-OtBu.H2O in DMF and DCM.

Problem 1: Incomplete Dissolution or Cloudiness in DMF

Potential Causes & Solutions

• Insufficient Solvent: The concentration you are trying to achieve may exceed the solubility limit.

  • Solution: Try adding more DMF in small increments until the solid dissolves. If a large volume of solvent is not desirable for your experiment, consider preparing a more dilute stock solution.

• Poor Solvent Quality: The DMF may contain impurities, particularly water, which can affect its solvating properties.

  • Solution: Use a high-purity, anhydrous grade of DMF. If you suspect your DMF has absorbed moisture, consider using a freshly opened bottle or drying the solvent using appropriate methods, such as molecular sieves.

• Low Temperature: The ambient temperature may be too low for efficient dissolution.

  • Solution: Gently warm the solution in a water bath (30-40°C) while stirring. Be cautious not to overheat, which could cause degradation.

• Kinetic Hindrance: The dissolution process may be slow.

  • Solution: Use mechanical agitation, such as a vortex mixer or a magnetic stirrer. Sonication in a water bath for short periods can also be very effective in breaking up solid aggregates and accelerating dissolution.

Problem 2: Incomplete Dissolution or Formation of a Suspension in DCM

Potential Causes & Solutions

• Lower Polarity of DCM: DCM is less polar than DMF, and the solubility of Z-Tyr-OtBu.H2O may be inherently lower.

  • Solution: If complete dissolution is not achieved at your desired concentration, you may need to use a larger volume of DCM or consider a different solvent.

• Presence of Water: Z-Tyr-OtBu.H2O is a monohydrate, and the presence of this water molecule, along with any residual moisture in the DCM, can hinder dissolution.

  • Solution: Ensure you are using anhydrous DCM. While the water of hydration is part of the crystal structure, minimizing other sources of water is crucial.

• Similar to DMF issues: Insufficient solvent, low temperature, and kinetic hindrance can also be factors.

  • Solution: Apply the same solutions as for DMF: add more solvent, gently warm the mixture, and use mechanical agitation or sonication.

Problem 3: Precipitation of the Compound After Initial Dissolution

Potential Causes & Solutions

• Supersaturation: You may have created a supersaturated solution, which is thermodynamically unstable.

  • Solution: If the compound precipitates upon standing or with a slight temperature change, it indicates that the concentration is above the solubility limit. Prepare a more dilute solution.

• Change in Solvent Composition: The addition of another reagent or solvent to your solution can alter the overall polarity and cause the compound to precipitate.

  • Solution: Before adding other components, ensure they are miscible with your primary solvent (DMF or DCM) and will not significantly reduce the solubility of Z-Tyr-OtBu.H2O. It may be necessary to add the subsequent reagents slowly while monitoring for any signs of precipitation.

Experimental Protocol: Determining the Solubility of Z-Tyr-OtBu.H2O

Since precise quantitative solubility data may not be readily available for your specific experimental conditions, this protocol provides a reliable method for determining the solubility of Z-Tyr-OtBu.H2O in DMF or DCM. This method is based on creating a saturated solution and then quantifying the dissolved solute.

Materials:

• Z-Tyr-OtBu.H2O

• Anhydrous DMF or DCM

• Vortex mixer

• Magnetic stirrer and stir bars

• Thermostatically controlled water bath or heating block

• Analytical balance

• Syringe filters (0.2 µm, compatible with the chosen solvent)

• HPLC or UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of Z-Tyr-OtBu.H2O into a vial. An excess is crucial to ensure saturation.

  • Add a known volume of the chosen solvent (DMF or DCM) to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Stir the mixture vigorously using a magnetic stirrer at a constant temperature (e.g., 25°C) for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After the equilibration period, allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant (the clear liquid phase) using a syringe.

  • Immediately filter the supernatant through a 0.2 µm syringe filter into a clean vial. This step is critical to remove any undissolved microcrystals.

• Quantification of the Dissolved Solute:

  • Accurately dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of your analytical method.

  • Analyze the diluted solution using a pre-validated analytical method, such as:

    • HPLC: This is a highly accurate method. You will need to develop a method with a suitable column and mobile phase to get a well-resolved peak for Z-Tyr-OtBu.H2O and create a calibration curve with standards of known concentrations[4][5][6].

    • UV-Vis Spectrophotometry: If Z-Tyr-OtBu.H2O has a distinct UV absorbance, you can use a spectrophotometer. You will need to determine the wavelength of maximum absorbance (λmax) and prepare a calibration curve using standards of known concentrations.

  • Calculate the concentration of the undiluted saturated solution based on the dilution factor. This concentration represents the solubility of Z-Tyr-OtBu.H2O in the chosen solvent at the specified temperature.

Visualizing the Troubleshooting Process

The following workflow diagram illustrates a systematic approach to troubleshooting solubility issues with Z-Tyr-OtBu.H2O.

Caption: A flowchart outlining the troubleshooting steps for dissolving Z-Tyr-OtBu.H2O.

Summary of Solvent Properties and Considerations

Solvent	Polarity	Dielectric Constant (20°C)	Boiling Point (°C)	Key Considerations
DMF	Polar Aprotic	36.7	153	High boiling point, can be difficult to remove. Hygroscopic, so use anhydrous grade.
DCM	Moderately Polar	9.1	39.6	Volatile and easy to remove. Lower solvating power for some polar compounds compared to DMF.

References

Sources

• 1. Boc-L-Tyr(tBu)-OH CAS#: 47375-34-8 [chemicalbook.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. reddit.com [reddit.com]
• 4. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. myfoodresearch.com [myfoodresearch.com]
• 6. usp.org [usp.org]

Technisches Support-Center: Minimierung von Nebenreaktionen bei der Ester-Spaltung von Z-Tyr-OtBu.H₂O

Answering in German as the user prompt is in German.

Willkommen im technischen Support-Center. Dieses Handbuch wurde von leitenden Anwendungswissenschaftlern entwickelt, um Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Lösungen zur Fehlerbehebung für die Spaltung der Schutzgruppen von Z-Tyr-OtBu.H₂O bereitzustellen. Unser Fokus liegt auf der Maximierung der Ausbeute und Reinheit Ihres Zielpeptids durch die strategische Unterdrückung von Nebenreaktionen.

Abschnitt 1: Häufig gestellte Fragen (FAQs): Die Chemie hinter der Spaltung

Dieser Abschnitt befasst sich mit den grundlegenden chemischen Prinzipien, die für die Spaltung von tert-Butyl-(tBu)-Schutzgruppen relevant sind. Das Verständnis dieser Mechanismen ist der erste Schritt zur effektiven Fehlerbehebung.

F1: Was ist die Hauptursache für Nebenreaktionen bei der Spaltung von Z-Tyr-OtBu?

A1: Die Hauptursache für die Bildung von Nebenprodukten ist die Entstehung eines hochreaktiven tert-Butyl-Kations (tBu⁺), wenn die tBu-Gruppe mit einer starken Säure, wie Trifluoressigsäure (TFA), abgespalten wird.[1][2] Dieses Carbokation ist ein starkes Elektrophil und kann nukleophile Reste innerhalb des Moleküls angreifen, was zu unerwünschten Modifikationen führt.[1][3]

F2: Warum ist der Tyrosinrest selbst anfällig für Nebenreaktionen?

A2: Nach der Abspaltung der tBu-Ether-Schutzgruppe wird der phenolische Ring des Tyrosins freigelegt. Dieser Ring ist elektronenreich und daher nukleophil, was ihn zu einem Hauptziel für einen elektrophilen Angriff durch das in der Reaktion gebildete tBu⁺-Kation macht.[1][4] Diese Reaktion, bekannt als C-Alkylierung, führt zur Bildung eines tert-butylierten Tyrosin-Nebenprodukts.[5][6]

F3: Was sind „Scavenger“ und wie funktionieren sie?

A3: Scavenger (Fänger) sind Reagenzien, die der Spaltungscocktail-Mischung zugesetzt werden, um reaktive tert-Butyl-Kationen abzufangen.[1][7] Es handelt sich um nukleophile Verbindungen, die reaktiver gegenüber dem Carbokation sind als die empfindlichen Reste des Substrats.[1][8] Indem sie das tBu⁺-Kation neutralisieren, verhindern sie die Bildung von alkylierten Nebenprodukten.[7][9] Trialkylsilane wie Triisopropylsilan (TIS) sind besonders wirksam, da sie das tBu⁺-Kation irreversibel in inertes Isobutan umwandeln.[9][10]

F4: Wird die N-terminale Z-Gruppe durch TFA gespalten?

A4: Unter den Standardbedingungen, die für die Abspaltung von tBu-Gruppen verwendet werden (z. B. >90 % TFA bei Raumtemperatur für 2-3 Stunden), ist die N-terminale Benzyloxycarbonyl-(Z)-Gruppe im Allgemeinen stabil.[11][12] Die Z-Gruppe erfordert härtere saure Bedingungen (z. B. HBr in Essigsäure) oder katalytische Hydrierung für ihre Entfernung.[13] Diese Stabilität ermöglicht eine orthogonale Schutzgruppenstrategie, bei der die tBu-Gruppen selektiv entfernt werden können, während die Z-Gruppe intakt bleibt.[4][13]

Abschnitt 2: Anleitung zur Fehlerbehebung: Vom Problem zum Protokoll

Dieser Abschnitt bietet Lösungen für spezifische Probleme, die während des Experiments auftreten können, im Frage-und-Antwort-Format.

Problem 1: Meine HPLC/LC-MS zeigt ein Hauptnebenprodukt mit einer Massenverschiebung von +56 Da. Was ist das und wie kann ich es verhindern?

• Wahrscheinliche Ursache: Dies ist ein klassisches Anzeichen für die C-Alkylierung (tert-Butylierung) des phenolischen Rings von Tyrosin. Das tBu⁺-Kation, das während der Spaltung entsteht, hat sich an den aromatischen Ring Ihres Produkts angelagert.[1][14]

• Lösung: Der Einsatz eines Scavenger-Cocktails ist unerlässlich, um das tBu⁺-Kation abzufangen, bevor es reagieren kann.[5][7] Die am weitesten verbreitete und effektivste Mischung für die meisten Sequenzen ist eine Kombination aus TFA, Wasser und Triisopropylsilan (TIS).[11] Wasser hilft, das Kation zu tert-Butanol zu hydratisieren, während TIS es zu Isobutan reduziert.[5]

  Sehen Sie sich Protokoll 1 für eine detaillierte schrittweise Methodik an.

Problem 2: Ich sehe mehrere unerwartete Peaks in meiner Analyse und meine Ausbeute ist gering. Was könnte die Ursache sein?

• Wahrscheinliche Ursache: Dies kann auf eine Kombination von Problemen hindeuten, darunter unvollständige Spaltung, Alkylierung und Oxidation. Der phenolische Ring von Tyrosin ist auch anfällig für Oxidation, die durch die sauren Bedingungen, Sauerstoff und Spuren von Metallionen ausgelöst werden kann.[15][16]

• Lösung:

  • Stellen Sie eine vollständige Spaltung sicher: Überwachen Sie die Reaktion mittels HPLC, um die optimale Reaktionszeit zu bestimmen (typischerweise 2-3 Stunden bei Raumtemperatur).[5][11] Eine unzureichende Zeit oder Temperatur kann zu unvollständiger Entfernung der Schutzgruppen führen.[1][2]

  • Minimieren Sie die Oxidation: Führen Sie die Spaltungsreaktion unter einer inerten Atmosphäre (Stickstoff oder Argon) durch. Verwenden Sie hochreine, entgaste Lösungsmittel, um gelösten Sauerstoff zu minimieren.[15]

  • Optimieren Sie den Scavenger-Cocktail: Wenn Ihr Peptid andere empfindliche Reste wie Methionin (Met) oder Tryptophan (Trp) enthält, sollten Sie einen robusteren Scavenger-Cocktail in Betracht ziehen. Siehe Tabelle 1 für alternative Mischungen.

Problem 3: Wie kann ich sicherstellen, dass die Spaltung vollständig ist, bevor ich die Reaktion aufarbeite?

• Wahrscheinliche Ursache: Unzureichende Reaktionszeit oder Säurekonzentration.[2]

• Lösung: Führen Sie eine Zeitverlaufsstudie durch. Nehmen Sie zu verschiedenen Zeitpunkten (z. B. 1, 2 und 3 Stunden) eine kleine Probe aus der Reaktionsmischung, fällen Sie das Peptid in kaltem Ether und analysieren Sie es mittels HPLC. Die Spaltung ist abgeschlossen, wenn der Peak, der dem tBu-geschützten Ausgangsmaterial entspricht, verschwunden ist und der Produktpeak nicht weiter anwächst. Das vollständig deprotektierte Produkt ist polarer und eluiert daher typischerweise früher von einer C18-Säule als sein geschütztes Gegenstück.[17]

Abschnitt 3: Protokolle & Daten

Protokoll 1: Standard-TFA-vermittelte Spaltung von Z-Tyr-OtBu mit einem Scavenger-Cocktail

Dieses Protokoll beschreibt die gleichzeitige Entfernung des tert-Butyl-Esters und des tert-Butyl-Ethers von Z-Tyr-OtBu.H₂O unter Erhalt der N-terminalen Z-Gruppe.

• Materialien:

  • Z-Tyr-OtBu.H₂O

  • Trifluoressigsäure (TFA), Reagenzqualität (≥99 %)

  • Triisopropylsilan (TIS) (≥98 %)

  • Deionisiertes Wasser (H₂O)

  • Kalter Diethylether (Et₂O)

  • Reaktionsgefäß (z. B. Rundkolben)

  • Stickstoff- oder Argonquelle

  • Zentrifugenröhrchen

• Methodik:

  • Vorbereitung des Spaltungscocktails: Bereiten Sie in einem Abzug den Spaltungscocktail vor, indem Sie TFA, H₂O und TIS im Volumenverhältnis 95:2,5:2,5 mischen.[11] Bereiten Sie etwa 10 ml Cocktail pro 1 Gramm Peptid vor.

  • Einrichtung der Reaktion: Geben Sie das Z-Tyr-OtBu.H₂O in das Reaktionsgefäß. Spülen Sie das Gefäß mit einem inerten Gas (Stickstoff oder Argon).

  • Spaltung: Geben Sie den vorbereiteten Spaltungscocktail unter inerter Atmosphäre in das Reaktionsgefäß. Rühren Sie die Mischung 2-3 Stunden bei Raumtemperatur (20-25 °C).[5][11]

  • Produktisolierung: Konzentrieren Sie die Reaktionsmischung unter reduziertem Druck, um den Großteil der TFA zu entfernen.

  • Fällung: Geben Sie die konzentrierte Lösung tropfenweise in einen 10-fachen Überschuss an kaltem Diethylether, der in einem Zentrifugenröhrchen kräftig gerührt wird. Ein weißer Niederschlag sollte sich bilden.[11]

  • Waschen: Kühlen Sie die Ether-Suspension mindestens 30 Minuten bei -20 °C, um die Fällung zu maximieren. Zentrifugieren Sie die Suspension, dekantieren Sie den Ether und waschen Sie den festen Niederschlag noch zweimal mit kaltem Ether, um die Scavenger und andere Verunreinigungen zu entfernen.[11]

  • Trocknung: Trocknen Sie das Endprodukt (Z-Tyr-OH) unter Vakuum.

Tabelle 1: Vergleich gängiger Scavenger-Cocktails

Diese Tabelle fasst verschiedene Scavenger-Mischungen zusammen, die auf der Grundlage der in Ihrem Peptid vorhandenen Aminosäuren ausgewählt werden können.

Cocktail-Name	Zusammensetzung (v/v/v)	Hauptanwendung und Mechanismus	Referenzen
Standard	TFA / H₂O / TIS (95:2,5:2,5)	Allzweck-Cocktail. TIS ist ein hocheffizienter tBu⁺-Fänger (Reduktion zu Isobutan). Wasser hydratisiert tBu⁺ zu t-Butanol und hilft bei der Entfernung von Arg(Pbf).	[5][11]
Reagenz K	TFA / Phenol / H₂O / Thioanisol / EDT (82,5:5:5:5:2,5)	Robuster Cocktail für Peptide, die empfindliche Reste wie Trp, Met und Cys enthalten. Phenol schützt Tyr/Trp. Thiole (EDT, Thioanisol) sind starke Fänger und reduzieren die Oxidation.	[8]
TFA / EDT / H₂O	TFA / EDT / H₂O (94:5:1)	Effektiv, wenn Trp vorhanden ist, da EDT die durch tBu⁺ verursachte Alkylierung des Indolrings verhindert.	[7]
TFA / H₂O	TFA / H₂O (95:5)	Nur für Peptide geeignet, die keine tBu⁺-empfindlichen Reste (wie Trp, Met, Cys, Tyr) enthalten. Wasser allein ist ein mäßiger Scavenger.	[7]

Abschnitt 4: Visualisierung des Prozesses

Diagramm 1: Workflow zur Fehlerbehebung bei der TFA-Spaltung

Bildunterschrift: Logischer Workflow zur Diagnose und Lösung häufiger Probleme bei der Spaltung.

Diagramm 2: Mechanismus der Spaltung und der Nebenreaktion

Bildunterschrift: Konkurrierende Reaktionswege für das tert-Butyl-Kation während der Spaltung.

Abschnitt 5: Referenzen

• AAPPTec (2023). Technical Support Information Bulletin 1207: Standard Removal of t-Bu Protecting Group. AAPPTec. [Link]

• Yang, Y. (2016). Peptide Global Deprotection/Scavenger-Induced Side Reactions. Side Reactions in Peptide Synthesis, 43-75. [Link]

• ResearchGate (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?. [Link]

• Wessjohann, L. A., et al. (2003). 2.6.4.2 Aromatic Hydroxy Groups. Houben-Weyl Methods of Molecular Transformations. [Link]

• Kumar, A., et al. (2017). FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. ACS Omega, 2(9), 5534–5541. [Link]

• Mourier, G., Moroder, L., & Previero, A. (1984). Prevention of Tryptophan Oxidation During Iodination of Tyrosyl Residues in Peptides. Zeitschrift für Naturforschung B, 39(1), 101-104. [Link]

• Vantourout, J. C., et al. (2022). Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues. Organic & Biomolecular Chemistry, 20(10), 2027-2045. [Link]

• AAPPTec (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Subirós-Funosas, L., et al. (2013). 1 Protection Reactions. Amide Bond Formation, 1-40. [Link]

• de la Torre, B. G., & Albericio, F. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. [Link]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268. [Link]

• Wang, W., et al. (2011). Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. BioProcess International. [Link]

• Kirkovits, G. J., & Moncada, S. (2013). Protein Tyrosine Nitration and Thiol Oxidation by Peroxynitrite—Strategies to Prevent These Oxidative Modifications. International Journal of Molecular Sciences, 14(4), 7508-7523. [Link]

• Wang, S., et al. (2022). A novel tyrosine hyperoxidation enables selective peptide cleavage. Chemical Science, 13(9), 2736-2741. [Link]

• Bofill, R., et al. (2024). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. [Link]

• Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Peptide Synthesis Protocols, 63-72. [Link]

• AAPPTec (n.d.). Amino Acid Sidechain Deprotection. AAPPTec. [Link]

• AAPPTec (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. renyi.hu [renyi.hu]
• 9. peptidechemistry.org [peptidechemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. peptide.com [peptide.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. bioprocessintl.com [bioprocessintl.com]
• 17. peptide.com [peptide.com]

FAQ Section 1: The "Zero Yield" Dilemma &amp; Pre-Coupling Requisites

Title: Technical Support Center: Troubleshooting & Optimizing Z-Tyr-OtBu·H₂O Peptide Coupling Workflows

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges researchers face when utilizing Z-Tyr-OtBu·H₂O (N-benzyloxycarbonyl-L-tyrosine tert-butyl ester monohydrate) in complex peptide assemblies.

This guide moves beyond basic protocols, focusing on the causality of low yields, steric hindrances, and competing side reactions to ensure your synthetic workflows are robust, high-yielding, and self-validating.

Q: I added Z-Tyr-OtBu·H₂O directly to my coupling cocktail with another amino acid, but my Kaiser test remains positive and LC-MS shows 0% product formation. Why is the coupling failing entirely?

A: This is the most common foundational error when working with Z-Tyr-OtBu·H₂O (CAS 16881-33-7)[1]. This specific building block is fully protected at both termini. The N-terminus is masked by a benzyloxycarbonyl (Z or Cbz) group, and the C-terminus is protected as a tert-butyl (OtBu) ester. Because neither a free carboxylic acid nor a free primary amine is available, peptide bond formation is chemically impossible under standard conditions.

To utilize this molecule, you must first perform a selective deprotection to liberate the specific terminus you intend to couple.

Expert Insight: Z-Tyr-OtBu·H₂O is a monohydrate. Failing to account for this bound water molecule (MW 389.44 g/mol ) during stoichiometric calculations will result in a ~5% deficit in your actual equivalents, directly impacting your maximum theoretical yield.

Caption: Workflow for the selective deprotection and subsequent coupling of Z-Tyr-OtBu.

FAQ Section 2: C-Terminal Coupling Optimization

Q: After cleaving the OtBu ester to generate Z-Tyr-OH, my coupling efficiency onto the growing peptide chain is stalling at 60%. How can I drive this to completion?

A: The primary challenge with Z-Tyr-OH coupling is the severe steric hindrance imposed by the bulky Z-protecting group on the α-amino position, which restricts the conformational accessibility of the activated C-terminus[2]. Furthermore, as the peptide chain elongates, intermolecular hydrogen bonding causes peptide aggregation, physically shielding the N-terminal amine of the resin-bound sequence[2].

To overcome this, you must outcompete the aggregation kinetics with superior activation kinetics:

• Upgrade the Coupling Reagent: Switch from standard carbodiimides (DIC) to highly reactive uronium/aminium salts like HATU[2],[3]. HATU rapidly forms an highly active OAt-ester, forcing the coupling to completion before secondary structures can fully obstruct the site.

• Disrupt Aggregation: Introduce chaotropic salts (e.g., 0.5 M LiCl) or switch to more polar solvent mixtures (DMF/NMP/DCM) to break up hydrogen bonding networks and improve resin swelling[2],[4].

FAQ Section 3: Mitigating Side Reactions (The Phenolic -OH)

Q: My LC-MS analysis reveals a significant impurity with a mass corresponding to the addition of an extra amino acid residue (+X Da), but Edman degradation confirms the linear sequence is correct. What is this byproduct?

A: You are observing O-acylation of the tyrosine side chain[5]. Z-Tyr-OtBu·H₂O lacks a protecting group on the phenolic hydroxyl of the tyrosine residue. Under basic coupling conditions—especially when utilizing an excess of highly activated acylating agents—this phenolic -OH acts as a competing nucleophile, leading to the formation of a branched depsipeptide impurity[6],[4].

To prevent this, strictly control your base equivalents (do not exceed the stoichiometric requirement for activation) and limit the excess of your activated amino acid to 2.0 - 3.0 equivalents.

Caption: Competing nucleophilic pathways leading to desired N-acylation vs. undesired O-acylation.

Quantitative Data: Coupling Reagent Selection for Hindered Tyrosine

To maximize yield while minimizing epimerization and O-acylation, selecting the correct coupling reagent is critical.

Coupling Reagent System	Activation Kinetics	Epimerization Risk	Typical Yield (Hindered Tyr)	Recommended Use Case
DIC / HOBt	Slow	Moderate	60 - 70%	Routine, non-hindered couplings.
PyBOP / NMM	Fast	Low	80 - 85%	Cost-effective alternative for moderate hindrance.
HATU / HOAt / DIPEA	Very Fast	Very Low	> 95%	Highly hindered Z-Tyr-OH couplings; aggregated sequences.
COMU / DIPEA	Extremely Fast	Very Low	> 95%	Safer alternative to HATU (non-explosive), excellent for SPPS.

Self-Validating Experimental Protocols

Protocol A: Preparation of Z-Tyr-OH via Selective C-Terminal Deprotection

Purpose: To liberate the C-terminus of Z-Tyr-OtBu·H₂O for subsequent coupling.

• Dissolution: Dissolve Z-Tyr-OtBu·H₂O in a 1:1 (v/v) mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) at a concentration of 0.1 M.

• Cleavage: Stir the reaction mixture at room temperature for exactly 2 hours.

• Evaporation: Evaporate the solvents under reduced pressure. Co-evaporate the resulting oil with toluene (3x) to azeotropically remove residual TFA.

• Self-Validation Step: Analyze the crude product via LC-MS. The complete disappearance of the starting material mass (m/z 372 for the non-hydrate) and the appearance of the product mass (m/z 316) confirms 100% deprotection. Do not proceed to coupling if the m/z 372 peak remains.

Protocol B: High-Efficiency HATU Coupling of Z-Tyr-OH[3]

Purpose: To couple the sterically hindered Z-Tyr-OH to a resin-bound peptide with maximum yield.

• Resin Swelling: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes to maximize pore accessibility.

• Pre-Activation: In a separate vial, dissolve Z-Tyr-OH (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq). Stir for exactly 2 minutes. Causality Note: Using a slight deficit of HATU (2.9 eq vs 3.0 eq of amino acid) is a critical safeguard. It prevents excess, unreacted uronium species from permanently capping the resin-bound amine via guanidinylation.

• Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 2 to 4 hours.

• Washing: Drain the reaction vessel and wash the resin sequentially with DMF (5x) and DCM (3x).

• Self-Validation Step: Perform a Kaiser (Ninhydrin) test on a few cleaved resin beads. A clear or yellow bead indicates complete coupling (absence of free primary amines). A blue bead indicates incomplete coupling, triggering a mandatory re-coupling step before proceeding to the next synthesis cycle.

References

• Martinez, J., Tolle, J. C., & Bodanszky, M. (1979). Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. International Journal of Peptide and Protein Research.[Link]

• Paul, R. (1963). O-Acylation of Tyrosine during Peptide Synthesis. The Journal of Organic Chemistry.[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Z-Tyr-OtBu·H2O vs. Fmoc-Tyr(tBu)-OH in Peptide Synthesis Efficiency

Peptide synthesis demands rigorous control over reactive side chains to prevent branching, polymerization, or truncated sequences. Tyrosine (Tyr), with its nucleophilic phenolic hydroxyl group, presents a unique chemical challenge. As a Senior Application Scientist, I frequently evaluate the strategic selection of building blocks to optimize yield and purity.

This guide provides a head-to-head technical comparison between two distinct tyrosine derivatives: Z-Tyr-OtBu·H2O (a specialized reagent for Solution-Phase Peptide Synthesis) and Fmoc-Tyr(tBu)-OH (the gold standard for Solid-Phase Peptide Synthesis).

Mechanistic & Structural Analysis

Fmoc-Tyr(tBu)-OH: The SPPS Standard

Fmoc-Tyr(tBu)-OH utilizes a highly efficient orthogonal protection strategy. The α-amino group is protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, while the phenolic hydroxyl is shielded by an acid-labile tert-butyl (tBu) ether.

The Causality of Protection: Leaving the tyrosine side-chain unprotected in Solid-Phase Peptide Synthesis (SPPS) leads to unwanted O-acylation during aggressive coupling cycles. This side reaction consumes activated amino acids and generates difficult-to-separate branched byproducts 1. The tBu group provides a robust steric and electronic shield that remains completely stable during repetitive 20% piperidine deprotection cycles, only cleaving during the final global deprotection with high concentrations of Trifluoroacetic Acid (TFA) 2.

Z-Tyr-OtBu·H2O: The Solution-Phase Specialist

Z-Tyr-OtBu·H2O (N-Benzyloxycarbonyl-L-tyrosine tert-butyl ester monohydrate) operates on a completely different paradigm. The C-terminus is protected as a tBu ester, and the N-terminus is protected by a Z (Cbz) group. Crucially, the phenolic side chain remains unprotected3.

The Causality of Protection: In Solution-Phase Synthesis (SPS), Z-Tyr-OtBu·H2O is typically used as an acyl acceptor precursor. The Z group is selectively removed via catalytic hydrogenolysis (H₂, Pd/C) under neutral conditions, exposing the α-amine for coupling without disturbing the acid-labile C-terminal tBu ester. The unprotected phenol is generally tolerated in mild solution-phase couplings (e.g., using EDC/HOBt) because the kinetics of N-acylation vastly outcompete O-acylation under stoichiometric control.

Efficiency & Performance Metrics

The following table summarizes the quantitative and qualitative data dictating the efficiency of both reagents in their respective domains.

Parameter	Fmoc-Tyr(tBu)-OH	Z-Tyr-OtBu·H2O
Primary Application	Solid-Phase Peptide Synthesis (SPPS)	Solution-Phase Peptide Synthesis (SPS)
Role in Coupling	Acyl Donor (C-terminus reactive)	Acyl Acceptor (after Z-deprotection)
Side-Chain Protection	tert-Butyl (tBu) ether	Unprotected (Free phenol)
N-Terminal Deprotection	20% Piperidine in DMF (Base)	H₂, Pd/C (Hydrogenolysis)
C-Terminal Status	Free Carboxylic Acid (-OH)	tert-Butyl ester (-OtBu)
Coupling Efficiency	>99% (with HATU/DIEA in excess)	>95% (slower, stoichiometric control)
Risk of O-Acylation	Negligible (Sterically blocked)	Moderate (Requires mild activation)

Visualizing the Synthetic Logic

Orthogonal deprotection pathways for Fmoc-Tyr(tBu)-OH and Z-Tyr-OtBu·H2O.

Experimental Workflows (Self-Validating Protocols)

To ensure reproducibility, the following protocols demonstrate the optimal, field-proven use of each reagent.

Protocol A: Automated SPPS Coupling with Fmoc-Tyr(tBu)-OH

Objective: High-efficiency coupling of Tyrosine avoiding side-chain acylation.

• Resin Preparation: Swell 0.1 mmol of Fmoc-Rink Amide resin in DMF for 30 minutes to maximize pore accessibility 4.

• Fmoc Deprotection: Treat the resin with 20% (v/v) piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 min) to remove residual base [[2]]().

• Activation: Dissolve 0.5 mmol (5 eq) of Fmoc-Tyr(tBu)-OH and 0.5 mmol of HATU in 2 mL DMF. Add 1.0 mmol (10 eq) of DIEA. Causality: DIEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, facilitating rapid esterification with HATU to form the highly reactive OAt ester, which prevents epimerization.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45-60 minutes.

• System Validation: Perform a Kaiser test. A negative result (yellow) confirms complete primary amine acylation, acting as an internal quality control checkpoint.

• Global Cleavage: Treat the final peptide-resin with Reagent K (82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% EDT) for 2 hours to simultaneously cleave the peptide from the resin and remove the tBu side-chain protection 2.

Protocol B: Solution-Phase Elongation with Z-Tyr-OtBu·H2O

Objective: Utilizing Z-Tyr-OtBu as a C-terminal building block for short peptide synthesis.

• Z-Deprotection: Dissolve 1.0 mmol of Z-Tyr-OtBu·H2O in 10 mL of Methanol. Add 10% Pd/C catalyst (10% w/w).

• Hydrogenolysis: Stir under a hydrogen atmosphere (1 atm) at room temperature for 2 hours. Filter through Celite to remove the catalyst and concentrate in vacuo to yield H-Tyr-OtBu.

• Coupling: Dissolve the resulting H-Tyr-OtBu and 1.0 mmol of the N-protected amino acid (e.g., Boc-Ala-OH) in DCM.

• Activation: Add 1.1 mmol of EDC·HCl and 1.1 mmol of HOBt at 0°C. Add DIEA to adjust pH to 8. Causality: Cooling to 0°C minimizes side reactions during the initial activation phase. HOBt is included to suppress racemization and accelerate the reaction by forming an active ester intermediate.

• System Validation & Workup: Monitor via TLC. Once complete, wash the organic layer sequentially with 5% citric acid, saturated NaHCO₃, and brine. The unprotected phenol remains unreacted under these mild EDC/HOBt conditions, validating the choice of a side-chain unprotected monomer.

Comparative workflows for solid-phase and solution-phase tyrosine coupling.

Conclusion and Selection Matrix

The choice between these two reagents dictates your entire synthetic pipeline:

• Choose Fmoc-Tyr(tBu)-OH for library generation, automated synthesis, and sequences >5 amino acids. Its orthogonal protection guarantees high fidelity, prevents unproductive consumption of activated amino acids, and suppresses the formation of deletion or branched sequences 5.

• Choose Z-Tyr-OtBu·H2O for the industrial scale-up of short, specific di/tripeptides in solution phase, or when utilizing enzymatic coupling methods where the C-terminal ester acts as a thermodynamic sink and mild conditions make side-chain protection unnecessary.

References

• The Chemistry Behind Fmoc-Tyr(tBu)-OH: Enhancing Peptide Synthesis Efficiency. NBInno.1

• Application Notes: Fmoc-Tyr(tBu)-OH in Custom Peptide Library Synthesis. Benchchem.2

• Fmoc-Tyr(tBu)-OH | 71989-38-3. ChemicalBook.5

• Z-Tyr-OtBu H2O [16881-33-7]. Peptide.com.3

• Optimized Monomer-Based Synthesis of Poly-N-amino Peptides. ACS Publications.4

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fmoc-Tyr(tBu)-OH | 71989-38-3 [chemicalbook.com]

A Comparative Analysis of Z-Tyr-OtBu.H2O and Boc-Tyr-OtBu Coupling Rates in Peptide Synthesis

A Technical Guide for Researchers and Drug Development Professionals

In the intricate process of solid-phase peptide synthesis (SPPS), the selection of appropriately protected amino acid derivatives is a critical determinant of coupling efficiency, and ultimately, the yield and purity of the final peptide. This guide provides an in-depth comparison of two commonly utilized protected tyrosine derivatives: N-α-benzyloxycarbonyl-O-tert-butyl-L-tyrosine monohydrate (Z-Tyr-OtBu.H2O) and N-α-tert-butyloxycarbonyl-O-tert-butyl-L-tyrosine (Boc-Tyr-OtBu). While both derivatives serve to protect the N-terminus of tyrosine during peptide bond formation, the nature of the N-α-protecting group—benzyloxycarbonyl (Z) versus tert-butyloxycarbonyl (Boc)—imparts distinct chemical properties that influence their respective coupling rates.

This guide will delve into the mechanistic underpinnings of this difference, supported by established principles of peptide chemistry. We will explore the steric and electronic effects of the Z and Boc protecting groups, present detailed experimental protocols for their use in SPPS, and provide a framework for selecting the optimal derivative for your specific synthetic needs.

Unveiling the Contestants: A Structural Overview

At first glance, Z-Tyr-OtBu.H2O and Boc-Tyr-OtBu appear to be structurally similar, with the key difference lying in their N-terminal protecting groups. The tert-butyl (OtBu) group on the C-terminus and the phenolic hydroxyl group of the tyrosine side chain remain consistent between the two molecules.

Compound	Structure
Z-Tyr-OtBu.H2O
Boc-Tyr-OtBu

The Z-group, or benzyloxycarbonyl group, was introduced by Bergmann and Zervas in 1932 and represents a classical urethane-type protecting group.[1] In contrast, the Boc-group, or tert-butyloxycarbonyl group, is a more modern innovation that has become a cornerstone of one of the two major SPPS strategies.[2][]

The Decisive Factors: Steric Hindrance and Electronic Effects

While direct, head-to-head kinetic studies comparing the coupling rates of Z-Tyr-OtBu and Boc-Tyr-OtBu are not extensively documented in publicly available literature, a robust, qualitative comparison can be constructed based on fundamental principles of organic chemistry. The primary factors influencing the rate of peptide coupling are steric hindrance and the electronic nature of the protecting group.

Steric Hindrance: A Tale of Two Bulks

The rate of a chemical reaction is profoundly influenced by the spatial arrangement of atoms in the reacting molecules. In the context of peptide coupling, the N-terminal protecting group can sterically hinder the approach of the activated carboxyl group of the incoming amino acid to the N-terminal amine of the growing peptide chain.

The benzyloxycarbonyl (Z) group, with its planar phenyl ring, is generally considered to be more sterically demanding than the tert-butyloxycarbonyl (Boc) group.[4][5] This increased bulkiness of the Z-group can create a more crowded reaction center, slowing down the rate of peptide bond formation. While both groups are substantial, the more compact, spherical nature of the t-butyl group in Boc may present a lesser steric barrier.

Electronic Effects: The Subtle Influence on Nucleophilicity

The electronic properties of the N-terminal protecting group can modulate the nucleophilicity of the α-amino group it is protecting. While both the Z and Boc groups are urethane-based and thus electron-withdrawing, their effects are not identical. The phenyl ring in the Z-group can participate in resonance, which can influence the electron density on the urethane nitrogen and, consequently, the reactivity of the protected amino acid.

However, in the context of peptide coupling, the N-terminal amino group of the resin-bound peptide is deprotected prior to the coupling of the next amino acid. Therefore, the electronic effect of the protecting group on the incoming amino acid's carboxyl group activation is more relevant. The electron-withdrawing nature of both the Z and Boc groups can influence the ease of activation of the carboxylic acid. It has been suggested that subtle differences in the electronic nature of protecting groups can impact the stability of reaction intermediates.[6] While a definitive statement on the relative electronic impact of Z vs. Boc on coupling rates is complex, it is a factor to consider in the overall reactivity profile.

Based on the predominant effect of steric hindrance, it is reasonable to hypothesize that Boc-Tyr-OtBu will exhibit a faster coupling rate than Z-Tyr-OtBu.H2O under identical reaction conditions.

Experimental Protocols: A Practical Guide to Coupling

The following protocols provide detailed, step-by-step methodologies for the incorporation of Z-Tyr-OtBu and Boc-Tyr-OtBu into a growing peptide chain during solid-phase peptide synthesis.

Protocol 1: Coupling of Boc-Tyr-OtBu in Boc-SPPS

This protocol outlines a standard cycle for the incorporation of a Boc-protected amino acid in solid-phase peptide synthesis.[7][8]

Caption: Workflow for a single coupling cycle in Boc-SPPS.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Tyr-OtBu

• Coupling reagents: e.g., N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) and 1-Hydroxybenzotriazole (HOBt), or N,N'-Diisopropylcarbodiimide (DIC) and HOBt

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the resin-bound peptide in DCM for 20-30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 25-50% TFA in DCM for 1-2 minutes.

  • Drain the solution and add a fresh portion of the TFA/DCM solution.

  • Agitate for 20-30 minutes.

  • Drain and wash the resin thoroughly with DCM (3-5 times).

• Neutralization:

  • Wash the resin with a 10% solution of DIEA in DCM (2-3 times) to neutralize the trifluoroacetate salt of the N-terminal amine.

  • Wash the resin with DCM (3-5 times).

• Coupling:

  • In a separate vessel, dissolve Boc-Tyr-OtBu (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the solution and allow it to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture at room temperature for 1-2 hours.

• Monitoring the Coupling: Perform a qualitative ninhydrin (Kaiser) test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), a recoupling step may be necessary.

• Washing: Wash the resin with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next coupling cycle.

Protocol 2: Coupling of Z-Tyr-OtBu in a Convergent/Fragment Synthesis Approach

While less common in standard iterative SPPS, Z-protected amino acids are valuable in solution-phase synthesis and for the preparation of protected peptide fragments.[9][10] The following protocol outlines the coupling of Z-Tyr-OtBu to an amino acid ester in solution.

Caption: General workflow for solution-phase coupling of a Z-protected amino acid.

Materials:

• Z-Tyr-OtBu.H2O

• Amino acid tert-butyl ester hydrochloride (e.g., H-Gly-OtBu.HCl)

• Coupling reagents: e.g., 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt)

• Base: e.g., N-methylmorpholine (NMM) or Diisopropylethylamine (DIEA)

• Solvent: e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Aqueous solutions for work-up (e.g., 1N HCl, saturated NaHCO₃, brine)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Procedure:

• Dissolution: Dissolve Z-Tyr-OtBu.H2O (1 equivalent) and the amino acid tert-butyl ester hydrochloride (1 equivalent) in DCM.

• Neutralization: Add NMM (1 equivalent) to the reaction mixture to neutralize the hydrochloride salt.

• Activation: Add HOBt (1.1 equivalents) followed by EDC (1.2 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Data Summary: A Qualitative Comparison

Due to the lack of direct quantitative comparative studies, the following table provides a qualitative summary of the key attributes of Z-Tyr-OtBu.H2O and Boc-Tyr-OtBu based on established chemical principles.

Feature	Z-Tyr-OtBu.H2O	Boc-Tyr-OtBu	Supporting Rationale
Predicted Coupling Rate	Slower	Faster	The Z-group is sterically bulkier than the Boc-group, leading to greater steric hindrance at the reaction center.[4][5]
Primary Synthetic Application	Solution-phase synthesis, fragment condensation, final N-terminal capping.[9][10]	Standard iterative solid-phase peptide synthesis (Boc-SPPS).[2][]	The harsh conditions required for Z-group removal are generally incompatible with standard solid-phase resins and side-chain protecting groups.[11]
N-α-Deprotection Conditions	Catalytic hydrogenation (e.g., H₂/Pd-C) or strong acid (e.g., HBr/AcOH, HF).[1]	Moderate acid (e.g., 25-50% TFA in DCM).[2]	The benzylic carbamate of the Z-group is more stable to acidolysis than the tert-butyl carbamate of the Boc-group.
Orthogonality	Orthogonal to Fmoc and Boc protecting groups.	Orthogonal to Fmoc protecting groups.	The deprotection methods for Z, Boc, and Fmoc are mutually exclusive (hydrogenolysis/strong acid vs. moderate acid vs. base).

Conclusion and Recommendations

The choice between Z-Tyr-OtBu.H2O and Boc-Tyr-OtBu is fundamentally a strategic one, dictated by the overall synthetic plan rather than a simple consideration of coupling speed.

Boc-Tyr-OtBu is the clear choice for routine, iterative solid-phase peptide synthesis following the Boc/Bzl strategy. Its faster predicted coupling rate due to lower steric hindrance and its compatibility with the graduated acid lability of the Boc-SPPS methodology make it the more efficient building block for chain elongation.

Z-Tyr-OtBu.H2O, on the other hand, is a specialized tool with significant advantages in specific contexts. Its key strengths lie in:

• Convergent Synthesis: For the synthesis of protected peptide fragments that will be coupled in solution.

• Orthogonal Protection Schemes: When a protecting group that is stable to both TFA and piperidine is required, allowing for selective deprotection of other functionalities on the peptide.

• Final N-terminal Modification: As the final amino acid to be added, where the Z-group can remain as a permanent N-terminal modification or be removed under conditions that do not affect the rest of the peptide.

References

• BenchChem. (2025). Protocol for Coupling Z-D-Ser-OH in Peptide Synthesis.
• BenchChem. (2025). Navigating Steric Hindrance with Boc-His(Z)-OH in Solid-Phase Peptide Synthesis: A Technical Guide.
• The Royal Society of Chemistry. (2006). Experimental Procedures.
• BenchChem. (2025). Application Notes and Protocols for Solid-Phase Synthesis of Cbz-Protected Peptides.
• Wang, S. S. (2000). Peptide Synthesis Based on t-Boc Chemistry and Solution Photogenerated Acids. Journal of the American Chemical Society, 122(23), 5439-5445.
• BenchChem. (2025). An In-depth Technical Guide to Boc Protection in Peptide Chemistry.
• BenchChem. (2025). A Comparative Analysis of Boc-D-Homoserine Coupling Efficiency in Solid-Phase Peptide Synthesis.
• Scholarly Publications Leiden University. (2025).
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
• Slaninova, J., & Maletinska, L. (1991). A Comparative Study of BOP as a Coupling Agent Using Simultaneous Multiple Peptide Synthesis.
• Kent, S. B., & Clark-Lewis, I. (1985). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. UCLA Symposia on Molecular and Cellular Biology, New Series, 35, 377-387.
• AAPPTec. (n.d.).
• Angell, Y. M., & Garcia-Echeverria, C. (1996). Comparative study of methods to couple hindered peptides. International Journal of Peptide and Protein Research, 47(6), 464-471.
• Li, Y., & DeGrado, W. F. (2022). Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation. Journal of the American Society for Mass Spectrometry, 33(6), 1083-1092.
• Li, Y., & DeGrado, W. F. (2022). Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation. Journal of the American Society for Mass Spectrometry, 33(6), 1083-1092.
• Oisaki, K., & Kanai, M. (2023). Practical N-to-C peptide synthesis with minimal protecting groups.
• Li, M., & Li, Y. (2012). An Improved Protocol for Coupling Synthetic Peptides to Carrier Proteins for Antibody Production Using DMF to Solubilize Peptides. Methods in Molecular Biology, 890, 235-239.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Kent, S. B., & Clark-Lewis, I. (1985). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. UCLA Symposia on Molecular and Cellular Biology, New Series, 35, 377-387.
• Zhang, Y., & Xu, J. (2020). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
• Master Organic Chemistry. (2018).
• Pinter, V., & Kover, K. E. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Z-Tyr-OH Coupling in Long Peptides.
• Yang, L., & Gemborys, M. (2018). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. Organic Process Research & Development, 22(8), 1032-1040.
• D'Accolti, L., & Fusco, C. (2024). Electronic Effects in a Green Protocol for (Hetero)Aryl-S Coupling. Molecules, 29(8), 1735.
• Kates, S. A., & Albericio, F. (2000). The kinetics of the removal of the N-methyltrityl (Mtt) group during the synthesis of branched peptides. Letters in Peptide Science, 7(5), 263-267.
• BOC Sciences. (n.d.).
• BenchChem. (2025).
• Giraud, M., & Cavelier, F. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Amino Acids, 50(8), 1097-1108.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• Atherton, E., & Sheppard, R. C. (1985). Active esters and resins in peptide synthesis: the role of steric hindrance.
• Albericio, F., & Carpino, L. A. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 25(4), 725-740.
• Wünsch, E. (2005). 2.6.4.2 Aromatic Hydroxy Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22b, 4th ed.; Synthesis of Peptides and Peptidomimetics.
• Lim, D. S. W., Lew, T. T. S., & Zhang, Y. (2015). Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates. Organic Letters, 17(23), 6054-6057.
• Gweon, G. H., & Lanzara, A. (2005). Quadratic Electron-phonon Coupling and the Isotope Effect in Bi. KEK Proceedings, 2004-10, 1-4.
• Clark, R. J., & Kauzlarich, S. M. (2012). The effects of electronic coupling between capping molecules and quantum dots on the light absorption and emission of octyl, styryl, and 4-ethynylstyryl terminated silicon quantum dots. Physical Chemistry Chemical Physics, 14(38), 13346-13354.

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HPLC Method Validation for Z-Tyr-OtBu·H₂O Chiral Purity Analysis: A Comprehensive Comparison Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison & Method Validation Guide

Introduction: The Criticality of Chiral Purity in Peptide Synthesis

N-Benzyloxycarbonyl-L-tyrosine tert-butyl ester monohydrate (Z-Tyr-OtBu·H₂O) is a highly valued, orthogonally protected amino acid derivative used extensively in the synthesis of complex peptide APIs (e.g., protease and Grb2-SH2 domain inhibitors). In peptide chemistry, the presence of the D-enantiomer (Z-D-Tyr-OtBu) is a critical quality attribute (CQA). Even trace amounts of the D-isomer can disrupt the spatial conformation, folding, and biological efficacy of the final therapeutic peptide.

As a Senior Application Scientist, I approach chiral method development not as a trial-and-error exercise, but as a mechanistic puzzle. This guide objectively compares industry-standard Chiral Stationary Phases (CSPs) and provides a fully validated, self-validating HPLC protocol grounded in the latest ICH Q2(R2) regulatory guidelines [1].

Mechanistic Grounding: The Chiral Separation Challenge

Z-Tyr-OtBu·H₂O presents a unique chromatographic challenge due to its specific functional groups:

• Steric Bulk: The bulky benzyloxycarbonyl (Z) protecting group on the N-terminus and the tert-butyl (tBu) ester on the C-terminus create significant steric hindrance.

• Hydrogen Bonding: The free phenolic hydroxyl (-OH) group on the tyrosine side chain is highly active and prone to secondary interactions with residual silanols on the silica matrix, which causes severe peak tailing if not properly suppressed.

To achieve baseline separation, we must select a CSP capable of multimodal interactions—specifically hydrogen bonding, π−π interactions, and steric inclusion within a chiral groove.

Comparative Column Screening: Amylose vs. Cellulose CSPs

To determine the optimal stationary phase, we compared three industry-standard polysaccharide-based CSPs in Normal Phase mode [2].

The Causality of Performance: The amylose backbone of Chiralpak AD-H forms a relatively open helical structure compared to the tighter cellulose backbone of Chiralcel OD-H and Lux Cellulose-1 . For the highly bulky Z-Tyr-OtBu molecule, the wider groove of the amylose derivative allows for deeper inclusion of the aromatic Z-group. This facilitates stronger π−π interactions with the phenylcarbamate derivatization of the CSP. Consequently, the amylose-based AD-H column demonstrates superior enantiorecognition and resolution ( Rs​ ) compared to the cellulose-based alternatives.

Table 1: Comparative Chromatographic Performance of Chiral Stationary Phases

Chiral Stationary Phase (CSP)	Polymer Backbone	D-Enantiomer RT (min)*	L-Enantiomer RT (min)	Selectivity (α)	Resolution ( Rs​ )
Chiralpak AD-H	Amylose	8.4	10.2	1.25	2.8
Chiralcel OD-H	Cellulose	11.5	12.8	1.13	1.6
Lux Cellulose-1	Cellulose	10.8	12.0	1.14	1.7

*Note: In normal phase conditions on AD-H, the D-enantiomer (impurity) favorably elutes before the L-enantiomer (main peak), preventing the impurity from being swallowed by the tailing of the main peak.

Method Development & Validation Workflow

Caption: Workflow for chiral HPLC method development and ICH Q2(R2) validation for Z-Tyr-OtBu.

Optimized Experimental Protocol

Based on the comparative data, the Chiralpak AD-H column was selected. The following step-by-step methodology details the optimized protocol.

Causality of Mobile Phase Selection: Normal phase chromatography (Hexane/Isopropanol) is utilized to force the polar functional groups of the analyte to interact strongly with the carbamate linkages of the CSP. The addition of 0.1% Trifluoroacetic acid (TFA) is non-negotiable; it acts as an acidic modifier to suppress the ionization of the tyrosine phenolic hydroxyl group, thereby eliminating peak tailing and sharpening the bands for accurate integration.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Isopropanol (IPA).

  • Add 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA).

  • Mix thoroughly and degas via ultrasonication for 15 minutes.

• Standard Preparation (Resolution Mix):

  • Accurately weigh 5.0 mg of racemic Z-Tyr-OtBu standard.

  • Dissolve in 10.0 mL of the mobile phase to yield a 500 µg/mL solution. Vortex until clear.

• Sample Preparation:

  • Accurately weigh 10.0 mg of the Z-Tyr-OtBu·H₂O batch sample.

  • Dissolve in 10.0 mL of the mobile phase (1000 µg/mL). Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min (Isocratic)

  • Column Temperature: 25°C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

ICH Q2(R2) Method Validation Data

To ensure regulatory compliance, the optimized method was validated according to the latest ICH Q2(R2) guidelines [1]. The validation focused strictly on the quantification of the D-enantiomer as an impurity.

Table 2: ICH Q2(R2) Validation Summary for D-Z-Tyr-OtBu Impurity

Validation Parameter	Experimental Result	ICH Q2(R2) Acceptance Criteria
Specificity	No interference from diluent; Rs​=2.8	Baseline resolution ( Rs​≥2.0 )
Limit of Detection (LOD)	0.01% (0.1 µg/mL)	Signal-to-Noise (S/N) ≥3
Limit of Quantitation (LOQ)	0.03% (0.3 µg/mL)	Signal-to-Noise (S/N) ≥10
Linearity	R2=0.9998 (Range: 0.03% – 1.0%)	Correlation coefficient R2≥0.999
Accuracy (Recovery)	98.5% – 101.2% (Spiked at 3 levels)	Mean recovery 90.0% – 110.0%
Repeatability (Precision)	RSD = 1.2% (n=6 injections at 0.5%)	Relative Standard Deviation ≤2.0%

Trustworthiness: The Self-Validating System Suitability Test (SST)

A validated method is only as reliable as its daily execution. To guarantee absolute trustworthiness, the analytical workflow must function as a self-validating system . Before any batch release data is generated, the system must prove its fitness for purpose by passing the following System Suitability Test (SST) criteria using the Resolution Mix:

• Resolution ( Rs​ ): Must be ≥2.0 between the D- and L-enantiomers. (Verifies column efficiency and CSP integrity).

• Tailing Factor ( Tf​ ): Must be ≤1.5 for the L-enantiomer peak. (Verifies that the TFA modifier is actively suppressing secondary silanol interactions).

• Injection Repeatability: The Relative Standard Deviation (RSD) of the L-enantiomer peak area from six replicate injections must be ≤2.0% . (Verifies autosampler precision and detector stability).

If the SST fails, the system halts, preventing the generation of compromised data.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. URL:[Link]

• Zhao, Y., et al. (2024). Asymmetric Synthesis of Functionalized α-Amino Acid Derivatives via the γ-Pyrone Carbaldimine-Based Organocatalytic Mannich Reaction. The Journal of Organic Chemistry, ACS Publications. (Demonstrating the application of Chiralpak AD-H and OD-H phases for protected amino acid derivatives). URL:[Link]

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation: Comparative Analysis of Z-Tyr-OtBu·H₂O

Abstract

This guide provides an in-depth comparative analysis of the mass spectrometry fragmentation patterns for N-Carbobenzyloxy-L-tyrosine tert-butyl ester monohydrate (Z-Tyr-OtBu·H₂O), a critical protected amino acid derivative in peptide synthesis.[1] We move beyond simple spectral interpretation to explain the causal mechanisms behind fragment formation under electrospray ionization (ESI) and collision-induced dissociation (CID). This document is intended for researchers, chemists, and quality control specialists in drug development and peptide chemistry who rely on mass spectrometry for rigorous structural confirmation and purity assessment. We will explore the characteristic fragmentation of the labile tert-butyl ester and benzyloxycarbonyl protecting groups, providing a framework for identifying this molecule and anticipating the behavior of similarly protected analogues.

Introduction: The Analytical Imperative for Protected Amino Acids

In the landscape of therapeutic peptide development, the structural integrity of each building block is paramount. Protected amino acids, such as Z-Tyr-OtBu, are the foundational units of complex peptide chains synthesized via solution-phase or solid-phase methods. The N-terminal benzyloxycarbonyl (Z) group and the C-terminal tert-butyl (OtBu) ester serve to prevent unwanted side reactions during peptide coupling. However, their presence introduces specific analytical challenges.

Mass spectrometry (MS) is the definitive tool for verifying the molecular weight and structure of these intermediates. Electrospray ionization (ESI) has become the gold standard for this application. As a "soft" ionization technique, ESI allows for the gentle transition of thermally fragile molecules like Z-Tyr-OtBu from solution into the gas phase as intact, protonated ions ([M+H]⁺), minimizing premature fragmentation.[2][3][4]

The true analytical power, however, is unlocked with tandem mass spectrometry (MS/MS). By isolating the protonated molecular ion and subjecting it to controlled fragmentation via Collision-Induced Dissociation (CID), we can generate a unique structural fingerprint. This fingerprint is essential not only for confirming the identity of the target compound but also for identifying and characterizing process-related impurities. This guide will dissect that fingerprint.

Experimental Design & Rationale

A robust analytical method is built on informed decisions. Here, we outline the logic behind the chosen experimental workflow for analyzing Z-Tyr-OtBu·H₂O.

Workflow Overview

The experimental process follows a logical sequence from sample preparation to data interpretation, ensuring reproducible and high-fidelity results.

Caption: High-level workflow for MS/MS analysis of Z-Tyr-OtBu·H₂O.

• Ionization Source Rationale (ESI): Electrospray Ionization (ESI) is selected for its ability to generate intact molecular ions from polar, non-volatile samples with high efficiency.[5] Operating in positive ion mode is logical, as the amide and ester functionalities can be readily protonated, typically with the aid of an acid modifier like formic acid in the mobile phase.

• Fragmentation Technique Rationale (CID): Collision-Induced Dissociation (CID) is a robust and widely accessible fragmentation technique. It involves accelerating the isolated precursor ions and colliding them with a neutral gas (e.g., nitrogen or argon). This collision converts kinetic energy into internal energy, which induces fragmentation along the most chemically labile bonds.[6][7] For protected amino acids, this provides a predictable fragmentation pattern heavily influenced by the protecting groups themselves.

Fragmentation Analysis: A Comparative Dissection

The mass spectrum of Z-Tyr-OtBu·H₂O tells a story of its structure. We begin by identifying the parent molecule and then deconstruct its CID-induced fragments.

Molecular Formula: C₂₆H₂₉NO₅ Monoisotopic Mass: 435.20 Da

The Precursor Ion Spectrum (MS1)

In a typical ESI-MS spectrum, Z-Tyr-OtBu will be observed as several adducts. The presence of the monohydrate form in the solid material may lead to the observation of a water adduct in the gas phase, though loss of this weakly bound water is common.

Ion Species	Formula	Calculated m/z	Notes
[M+H]⁺	[C₂₆H₃₀NO₅]⁺	436.21	Primary target for MS/MS analysis.
[M+Na]⁺	[C₂₆H₂₉NO₅Na]⁺	458.19	Common sodium adduct, confirms MW.
[M+K]⁺	[C₂₆H₂₉NO₅K]⁺	474.18	Possible potassium adduct from glassware/solvents.
[M-H₂O+H]⁺	[C₂₆H₂₈NO₄]⁺	418.20	Ion from the anhydrous form or in-source water loss.

Tandem MS (MS/MS) Fragmentation Pattern of [M+H]⁺

Upon isolation and CID of the primary precursor ion at m/z 436.21 , a rich fragmentation spectrum is produced. The fragmentation is dominated by the facile cleavage of the protecting groups, which are designed for chemical removal and are thus inherently labile under energetic CID conditions.

Caption: Major fragmentation pathways of protonated Z-Tyr-OtBu under CID.

Comparative Analysis of Key Fragments:

The fragmentation pattern provides clear, diagnostic evidence for each part of the molecule's structure.

Observed m/z	Identity / Neutral Loss	Structural Origin & Significance
380.15	[M+H - C₄H₈]⁺	Primary Diagnostic Fragment. This corresponds to the neutral loss of isobutylene (56 Da) from the tert-butyl ester. This is a highly favorable rearrangement for protonated tert-butyl esters and is often the base peak in the spectrum, confirming the C-terminal protection.[4][8]
91.05	[C₇H₇]⁺	Primary Diagnostic Fragment. The formation of the stable tropylium cation is the classic signature of a benzyl-containing moiety, such as the benzyloxycarbonyl (Z) group. Its presence is definitive proof of the N-terminal protection.[9]
136.08	[C₉H₁₀O₂]⁺	Corresponds to the tyrosine side chain and backbone (HO-C₆H₄-CH₂-CH=CO⁺). This fragment is also seen in the fragmentation of unprotected tyrosine.[10]
120.08	[C₈H₁₀N]⁺	The immonium-type ion for tyrosine, arising from cleavage of bonds adjacent to the alpha-carbon. Its presence confirms the amino acid identity.
362.13	[M+H - C₄H₉OH]⁺	A less common pathway involving the loss of neutral tert-butanol (74 Da) via rearrangement. Its observation further supports the presence of the OtBu group.

Insight: The dominance of fragments at m/z 380.15 and m/z 91.05 is the key takeaway. These two ions confirm the presence and location of both the C-terminal and N-terminal protecting groups, respectively. Their high relative abundance is a direct consequence of the chemical lability of the ester and benzyloxycarbonyl functionalities, which are designed for removal under specific chemical conditions and are therefore susceptible to cleavage under CID.

Standard Operating Protocol: MS/MS Analysis of Z-Tyr-OtBu·H₂O

This protocol provides a generalized framework for analysis on a modern ESI-Q-TOF or ESI-Orbitrap mass spectrometer.

• Sample Preparation:

  • Prepare a stock solution of Z-Tyr-OtBu·H₂O at 1 mg/mL in acetonitrile (ACN).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent mixture of 50:50 ACN:Water containing 0.1% formic acid (v/v). The formic acid is critical for promoting efficient protonation.

• Instrument & ESI Source Parameters:

  • Infusion: Direct infusion via syringe pump at 5-10 µL/min.

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: +3.5 to +4.5 kV.

  • Drying Gas (N₂): Set to a temperature (e.g., 250-300 °C) and flow rate (e.g., 8-10 L/min) sufficient to desolvate the generated ions.

  • Nebulizer Gas (N₂): Set to a pressure appropriate for a stable spray (e.g., 1-2 Bar).

• MS1 Data Acquisition:

  • Mass Range: m/z 100 - 1000.

  • Acquisition Mode: Profile or Centroid.

  • Action: Acquire data for ~1 minute to identify the [M+H]⁺ precursor ion at m/z 436.21. Verify the presence of other adducts like [M+Na]⁺.

• MS/MS Data Acquisition (CID):

  • Precursor Ion: Select m/z 436.21 for isolation.

  • Isolation Window: Set a narrow window (e.g., 1-2 Da) to ensure isotopic purity.

  • Activation: Collision-Induced Dissociation (CID).

  • Collision Gas: Nitrogen (N₂) or Argon (Ar).

  • Collision Energy: Perform a ramped or stepped collision energy experiment (e.g., from 10 eV to 40 eV). This is crucial as different fragments are produced more efficiently at different energies. The loss of isobutylene will be a low-energy process, while generating smaller immonium ions may require higher energy.

  • Mass Range: m/z 50 - 450.

• Data Analysis:

  • Analyze the resulting MS/MS spectrum.

  • Confirm the presence of the key diagnostic fragments listed in the table above (m/z 380.15, 91.05, etc.).

  • Use the fragmentation pattern to confirm the structural identity of the main peak and to investigate any co-eluting impurities.

Conclusion & Best Practices

The tandem mass spectrometry analysis of Z-Tyr-OtBu·H₂O provides a clear and unambiguous structural fingerprint. The fragmentation pattern is dominated by the facile and predictable cleavages of the N-terminal Z-group and the C-terminal OtBu-ester. The observation of a strong signal for the neutral loss of isobutylene (M-56) and the presence of the tropylium ion at m/z 91 serve as the two most critical diagnostic peaks for confirming the molecule's identity.

For scientists engaged in peptide synthesis and drug development, this guide serves as a practical blueprint. Understanding these fundamental fragmentation pathways is not merely an academic exercise; it is a prerequisite for the rapid and confident identification of starting materials, intermediates, and final products, ensuring the integrity and quality of the entire synthetic workflow. When analyzing novel or modified protected amino acids, always anticipate that the protecting groups themselves will provide the most prominent and diagnostic signals in a CID-based MS/MS experiment.

References

• Peptides. (n.d.). Z-Tyr-OtBu H2O [16881-33-7]. Retrieved from [Link]

• Srinivasu, M. K., et al. (2012). Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides. Rapid Communications in Mass Spectrometry, 26(22), 2591-600. [Link]

• Herman, J. A., & Harrison, A. G. (1981). Energetics and structural effects in the fragmentation of protonated esters in the gas phase. Canadian Journal of Chemistry, 59(15), 2133-2143. [Link]

• Loo, J. A., et al. (1990). Peptide and protein analysis by electrospray ionization-mass spectrometry and capillary... Analytical Chemistry, 62(7), 693-8. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResearchGate. (n.d.). The MS/MS spectra and proposed fragmentation for tyrosine in positive ion mode. Retrieved from [Link]

• Namera, A., et al. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Journal of Mass Spectrometry, 51(1), 28-32. [Link]

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• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

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• Pawłowski, R., et al. (2021). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. Molecules, 26(22), 7000. [Link]

• Im, S., et al. (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. Scientific Reports, 9(1), 6453. [Link]

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A Senior Application Scientist's Guide to Validating Enantiomeric Excess of Synthesized Z-Tyr-OtBu.H2O Batches

Introduction: The Imperative of Stereochemical Purity in Peptide Synthesis

N-α-Cbz-O-tert-butyl-L-tyrosine monohydrate (Z-Tyr-OtBu.H2O) is a cornerstone chiral building block in the solid-phase synthesis of therapeutic peptides and complex organic molecules. The stereochemical integrity of the α-carbon in this precursor is of paramount importance; its configuration is directly transposed onto the final peptide product. The introduction of even minute quantities of the D-enantiomer results in the formation of diastereomeric peptide impurities.[1][2] These impurities are often notoriously difficult to separate from the target peptide and can exhibit drastically different pharmacological, toxicological, or immunogenic profiles, posing a significant risk to drug safety and efficacy.[2][3]

Therefore, rigorous, validated analytical methods to confirm the enantiomeric excess (e.e.) of incoming Z-Tyr-OtBu.H2O batches are not merely a quality control checkpoint; they are a foundational requirement for any scientifically sound drug development program. This guide provides an in-depth comparison of the primary analytical techniques for this purpose, grounded in the principles of causality and self-validation to ensure trustworthy and reproducible results.

The Underlying Challenge: Potential for Racemization

To select the appropriate analytical strategy, one must first understand the chemical liability of the analyte. The α-proton of an amino acid derivative is susceptible to deprotonation, particularly when the carboxyl group is activated, as is common during peptide coupling reactions. This can lead to epimerization—a change in configuration at a single stereocenter—via the formation of a planar enolate or oxazolone intermediate.[4][5] While Z-Tyr-OtBu.H2O is relatively stable, the potential for racemization during its synthesis or under improper storage conditions (e.g., exposure to strong base or heat) necessitates vigilant analytical verification.[6]

Comparative Analysis of Analytical Methodologies

The determination of enantiomeric excess relies on creating a chiral environment in which the two enantiomers exhibit different physicochemical properties.[7] This can be achieved through several high-performance analytical techniques. We will compare the three most robust and widely adopted methods: Chiral High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is universally regarded as the benchmark for enantiomeric purity determination due to its high resolution, sensitivity, and robustness.[8][9][10][11]

• Principle of Separation: The technique employs a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers of Z-Tyr-OtBu.H2O.[11] The subtle differences in the stability and interaction energy of these complexes cause one enantiomer to be retained longer on the column, resulting in their separation into two distinct peaks.[8] Polysaccharide-based CSPs, such as those derived from derivatized cellulose or amylose, are exceptionally versatile and often provide excellent separation for N-protected amino acids.[10][11]

• Expert Insights: The choice of mobile phase is critical. For Z-Tyr-OtBu.H2O, a non-polar mobile phase (normal-phase chromatography) consisting of an alkane (e.g., hexane or heptane) with an alcohol modifier (e.g., isopropanol or ethanol) is typically the most effective starting point for polysaccharide CSPs. The alcohol modifier plays a key role in modulating retention and selectivity. Small amounts of an acidic or basic additive may be required to improve peak shape.

• Trustworthiness: A validated chiral HPLC method is inherently self-validating. System suitability tests, such as injecting a racemic standard to confirm baseline resolution (>1.5) between the two enantiomer peaks, provide unequivocal proof that the system is capable of distinguishing between the L- and D-isomers in the batch being tested.[12]

Supercritical Fluid Chromatography (SFC): The High-Throughput, Green Alternative

SFC has emerged as a powerful alternative to HPLC, offering significant advantages in speed and environmental impact.[1][13]

• Principle of Separation: SFC utilizes a mobile phase composed of supercritical carbon dioxide, often mixed with a small percentage of a polar co-solvent like methanol.[1] The separation mechanism is analogous to HPLC, relying on the same types of chiral stationary phases to resolve the enantiomers.[14] The low viscosity of the supercritical fluid mobile phase allows for much higher flow rates without generating excessive backpressure, leading to dramatically shorter analysis times—often under 5 minutes.[13][15]

• Expert Insights: SFC is particularly well-suited for the analysis of protected amino acids like Z-Tyr-OtBu.H2O. The technique's reduced reliance on organic solvents not only lowers operational costs but also aligns with green chemistry initiatives.[14] Method development can often be faster than with HPLC due to the rapid column equilibration times.

• Trustworthiness: Similar to HPLC, system suitability is established by demonstrating adequate resolution of a racemic standard. The high speed of SFC allows for more frequent system suitability checks, further enhancing confidence in the data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Orthogonal Confirmatory Method

While chromatography is the primary tool for quantification, NMR spectroscopy offers an invaluable orthogonal method for confirming enantiomeric purity. It operates on a completely different physical principle, making it an excellent technique for cross-validation.[10]

• Principle of Analysis: In a standard achiral solvent, the NMR spectra of two enantiomers are identical. However, by introducing a chiral solvating agent (CSA), transient diastereomeric complexes are formed in solution. These complexes have distinct magnetic environments, which can induce small but measurable differences in the chemical shifts (ΔΔδ) of specific protons in the enantiomers.[16] For tyrosine derivatives, crown ethers such as (18-crown-6)-2,3,11,12-tetracarboxylic acid (18-C-6-TA) have proven to be effective CSAs.[17][18][19]

• Expert Insights: The protons closest to the chiral center, such as the α-proton (α-H), or protons on the aromatic ring are the most likely to exhibit chemical shift separation. The enantiomeric excess can be determined by integrating the signals corresponding to each enantiomer.[20] While generally less sensitive than HPLC for detecting trace enantiomeric impurities (LOD often >0.5%), NMR is a rapid and powerful tool for verifying the identity and approximate purity of a sample without extensive method development.

• Trustworthiness: The observation of two distinct signals for a specific proton upon addition of a CSA provides direct evidence of the presence of both enantiomers. The method's trustworthiness is established by ensuring the selected signals are well-resolved and free from interference from other peaks in the spectrum.

Head-to-Head Methodology Comparison

Parameter	Chiral HPLC	Chiral SFC	Chiral NMR Spectroscopy
Primary Application	High-resolution quantification, gold standard for quality control.	High-throughput screening, rapid quality control.	Orthogonal confirmation, structural verification.
Typical Resolution	Excellent (Rs > 2.0 achievable)	Very Good to Excellent (Rs > 1.5 typical)	Variable, depends on CSA and analyte interaction.
Sensitivity (LOD)	High (<0.05% achievable)[2]	High (<0.05% achievable)	Moderate (~0.5-1%)[10]
Analysis Time	10 - 30 minutes	1 - 7 minutes[13]	5 - 15 minutes
Solvent Consumption	High (Organic Solvents)	Low (Mainly CO2)[14]	Very Low (Deuterated Solvents)
Method Development	Moderate to High	Low to Moderate	Low (Screening of CSAs)
Quantitative Accuracy	Excellent	Excellent	Good to Very Good (at >1% levels)

Visualizing the Validation Workflow

A robust quality control system relies on a clear, logical progression of analysis and decision-making.

Caption: High-level workflow for validating enantiomeric excess of Z-Tyr-OtBu.H2O.

Experimental Protocols

The following protocols are robust starting points for method development. All methods must be fully validated according to ICH Q2(R2) guidelines before implementation for routine quality control.[12][21]

Protocol 1: Chiral HPLC Analysis

This protocol provides a self-validating system by first confirming the separation of a racemic mixture.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Z-Tyr-OtBu.H2O: Personal Protective Equipment, Operational Protocols, and Disposal

For the discerning researcher engaged in peptide synthesis and drug development, the meticulous handling of specialized reagents is paramount. This guide provides essential, field-tested safety and logistical information for Z-Tyr(OtBu)-OH (also referred to as Z-Tyr-OtBu.H2O or N-Carbobenzyloxy-L-tyrosine tert-butyl ester monohydrate), a key building block in complex molecular construction. Our focus extends beyond mere product specifications to instill a culture of safety and operational excellence within your laboratory. By understanding the "why" behind each procedural step, you will be empowered to handle this and similar chemical entities with the highest degree of confidence and care.

While Z-Tyr-OtBu.H2O and its analogs are not classified as hazardous substances, they warrant careful handling to mitigate potential risks such as irritation upon contact or inhalation.[1][2] Adherence to the protocols outlined below will ensure a safe and efficient workflow, from initial handling to final disposal.

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the foundational step in safe laboratory practice. For handling Z-Tyr-OtBu.H2O, the following equipment is mandatory.

Eye and Face Protection: Shielding from Particulates and Splashes

Chemical splash goggles are essential to protect the eyes from accidental splashes of solutions or airborne dust particles of the solid compound.[3] Standard safety glasses do not provide a sufficient seal around the eyes and are therefore not recommended. In situations with a higher risk of splashing, such as during bulk transfers or reactions under pressure, a face shield should be worn in conjunction with goggles for full facial protection.

Hand Protection: The Importance of Material Compatibility

Chemical-resistant gloves are a critical barrier against skin contact.[4] Nitrile gloves are a suitable choice for handling Z-Tyr-OtBu.H2O in solid form and in most common organic solvents used in peptide synthesis. It is crucial to inspect gloves for any signs of degradation or perforation before each use.[3] After handling the compound, gloves should be removed promptly using the proper technique to avoid contaminating your skin, and hands should be washed thoroughly.[1]

Body Protection: Minimizing Exposure

A standard laboratory coat should be worn at all times to protect against accidental spills and contamination of personal clothing.[4] For procedures with a higher risk of significant spillage, a chemically resistant apron or a full suit may be advisable.[1][3]

Respiratory Protection: Guarding Against Inhalation

When handling the solid form of Z-Tyr-OtBu.H2O, particularly when weighing or transferring the powder, there is a potential for dust generation. In such cases, a dust respirator, such as a NIOSH-approved N95 or a European standard P1 or P2 filter, is recommended to prevent inhalation of airborne particles.[3] If user operations generate significant dust, fume, or mist, local exhaust ventilation should be employed to keep airborne contaminant levels below exposure limits.[1]

Operational Protocols: From Donning to Disposal

Procedural discipline is as vital as the equipment itself. The following step-by-step guides for donning and doffing PPE and for the disposal of Z-Tyr-OtBu.H2O waste are designed to be self-validating systems, minimizing the risk of contamination.

PPE Donning and Doffing Sequence

A consistent and logical sequence for putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on your lab coat and ensure it is fully buttoned.

• Respirator (if required): Perform a fit check to ensure a proper seal.

• Goggles/Face Shield: Position your eye and face protection.

• Gloves: Don your gloves, ensuring the cuffs of the gloves are pulled over the cuffs of your lab coat sleeves.

Doffing Sequence:

• Gloves: Remove gloves using a glove-to-glove and then skin-to-skin technique to avoid touching the contaminated outer surface.

• Goggles/Face Shield: Remove by handling the strap or earpieces.

• Lab Coat: Remove by folding it inward on itself to contain any potential contaminants.

• Respirator (if used): Remove without touching the front of the respirator.

• Hand Hygiene: Wash your hands thoroughly with soap and water.[1]

Disposal Plan: Environmental Responsibility

All waste containing Z-Tyr-OtBu.H2O, including residual solid, contaminated consumables (e.g., weigh boats, pipette tips), and used PPE, must be treated as chemical waste.[4]

Step-by-Step Disposal Protocol:

• Segregation: Collect all Z-Tyr-OtBu.H2O waste in a dedicated, clearly labeled, and sealable waste container.[4]

• Spill Management:

  • Small Spills: Use appropriate tools, such as a spatula and brush, to carefully transfer the spilled solid into the designated waste container.[3][4]

  • Large Spills: Utilize a shovel to place the material into a suitable waste container.[1][3] In the event of a large spill, it is advisable to consult with a safety specialist.[3]

• Container Labeling: The waste container must be clearly labeled with "Z-Tyr-OtBu.H2O Waste" and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.

• Final Disposal: Arrange for the collection and disposal of the chemical waste through your institution's approved hazardous waste management vendor.[4] Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[1][3]

Data Presentation: PPE at a Glance

The following table summarizes the recommended PPE for various laboratory operations involving Z-Tyr-OtBu.H2O.

Laboratory Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solid	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	N95/P1/P2 Dust Respirator
Dissolving in Solvent	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not generally required (work in a fume hood)
Running a Reaction	Chemical Splash Goggles & Face Shield	Nitrile Gloves	Lab Coat	Not generally required (work in a fume hood)
Work-up/Purification	Chemical Splash Goggles & Face Shield	Nitrile Gloves	Lab Coat	Not generally required (work in a fume hood)
Handling Waste	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	N95/P1/P2 Dust Respirator (if handling solid waste)

Visualization: A Logic-Driven Approach to PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Z-Tyr-OtBu.H2O.

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